Technical Documentation Center

N-(3,4-dichlorophenyl)octanamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(3,4-dichlorophenyl)octanamide
  • CAS: 730-25-6

Core Science & Biosynthesis

Foundational

mechanism of action of N-(3,4-dichlorophenyl)octanamide on Photosystem II

An In-Depth Technical Guide to the Mechanism of Action of N-(3,4-dichlorophenyl)octanamide on Photosystem II Executive Summary The rational design of Photosystem II (PSII) inhibitors relies heavily on balancing target-si...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Mechanism of Action of N-(3,4-dichlorophenyl)octanamide on Photosystem II

Executive Summary

The rational design of Photosystem II (PSII) inhibitors relies heavily on balancing target-site affinity with membrane partitioning kinetics. N-(3,4-dichlorophenyl)octanamide (CAS 730-25-6) represents a highly lipophilic structural analog of classic acylanilide herbicides like propanil. By extending the aliphatic tail to an 8-carbon octanamide chain, this molecule shifts the thermodynamic binding profile within the chloroplast thylakoid membrane. This whitepaper dissects the precise mechanism of action, structure-activity relationships (SAR), and the self-validating experimental workflows required to quantify its inhibitory kinetics at the D1 protein Q_B binding niche.

Chemical Rationale and Structural Dynamics

The core pharmacophore of N-(3,4-dichlorophenyl)octanamide consists of a 3,4-dichloroaniline ring linked via an amide bond to an octanoic acid derivative. While its shorter-chain homologue, propanil (N-(3,4-dichlorophenyl)propanamide), is a widely used contact herbicide, it is rapidly degraded in tolerant crops (like rice) by the enzyme aryl acylamidase1[1].

The critical modification in N-(3,4-dichlorophenyl)octanamide is the C8 aliphatic chain. This extension drastically increases the molecule's lipophilicity, yielding a predicted XLogP3 of 5.36 2[2]. In agrochemical design, causality dictates that higher lipophilicity enhances partitioning into the lipid bilayer of the thylakoid membrane, increasing the local concentration of the inhibitor directly adjacent to the transmembrane target protein.

Core Mechanism of Action at Photosystem II

The primary molecular target of N-(3,4-dichlorophenyl)alkanamides is the D1 protein of the PSII reaction center complex, located within the chloroplast thylakoid membrane 3[3].

  • Target Site Occupation: The molecule acts as a competitive inhibitor at the Q_B (plastoquinone) binding niche. The 3,4-dichlorophenyl ring anchors into the hydrophobic pocket via π-π stacking with the Phe255 residue. Simultaneously, the amide nitrogen and carbonyl oxygen form critical hydrogen bonds, displacing the native plastoquinone from key residues such as Ser264 4[4].

  • The Octyl Chain Effect: While the aryl headgroup dictates binding specificity, the 8-carbon octanamide tail extends into the surrounding lipid bilayer. This thermodynamic anchor drastically reduces the dissociation rate constant (

    
    ) of the inhibitor, locking it into the binding pocket.
    
  • Electron Transport Disruption: By physically occupying the Q_B site, the inhibitor blocks the transfer of electrons from the primary electron acceptor, Q_A, to Q_B. Consequently, Q_A remains in a permanently reduced state (

    
    ).
    
  • ROS Generation and Cellular Necrosis: The blockade of forward electron flow causes excitation energy to back up at the P680 reaction center. This triggers charge recombination, forming triplet-state chlorophyll (

    
    ). This highly energetic state reacts with ground-state oxygen to produce singlet oxygen (
    
    
    
    )
    , a destructive Reactive Oxygen Species (ROS) that initiates rapid lipid peroxidation, membrane leakage, and cell death 3[3].

PSII_Pathway P680 P680 (Reaction Center) Pheo Pheophytin P680->Pheo Light QA Plastoquinone A (QA) Pheo->QA e- QB Plastoquinone B (QB) QA->QB e- transfer ROS Singlet Oxygen (ROS) Membrane Destruction QA->ROS e- Accumulation Cytb6f Cytochrome b6f QB->Cytb6f PQH2 Inhibitor N-(3,4-dichlorophenyl) octanamide Inhibitor->QB Competitive Binding

Electron transport pathway in Photosystem II disrupted by N-(3,4-dichlorophenyl)octanamide binding.

Structure-Activity Relationship (SAR) & Thermodynamic Kinetics

To contextualize the efficacy of the octanamide derivative, we must compare it against established PSII inhibitors. The length of the alkyl chain directly modulates the partition coefficient (LogP), which governs how effectively the molecule can traverse the aqueous cytosol to reach the lipophilic thylakoid membrane.

Table 1: Comparative Physicochemical and Binding Profiles of PSII Inhibitors

CompoundAlkyl Chain LengthPredicted LogPTarget SiteMechanism Dynamics
Propanil C3 (Propanamide)~2.30D1 Protein (Q_B)Reversible competitive inhibition; susceptible to aryl acylamidase degradation.
N-(3,4-dichlorophenyl)octanamide C8 (Octanamide)5.36D1 Protein (Q_B)High-affinity membrane partitioning; extended lipid anchoring via C8 tail.
Diuron (DCMU) N,N-dimethyl~2.80D1 Protein (Q_B)Standard reference inhibitor; forms strong hydrogen bonds at Ser264.

Experimental Protocols for Mechanistic Validation

To rigorously validate the mechanism of N-(3,4-dichlorophenyl)octanamide, researchers must utilize isolated thylakoid systems. Causality of model selection: Whole-plant assays are confounded by metabolic enzymes (e.g., aryl acylamidase) that cleave the amide bond. Isolating the thylakoid membranes decouples target-site binding kinetics from whole-plant metabolism, allowing for direct thermodynamic measurement.

Workflow Step1 Isolate Intact Chloroplasts Step2 Extract Thylakoid Membranes Step1->Step2 Step3 Incubate with Inhibitor Step2->Step3 Step4 Measure OJIP Fluorescence Step3->Step4

Step-by-step experimental workflow for evaluating PSII inhibition via chlorophyll fluorescence.

Protocol: Thylakoid Extraction and Fast Chlorophyll Fluorescence (OJIP)

This protocol measures the polyphasic rise of chlorophyll a fluorescence. Causality of the assay: When electron transfer from Q_A to Q_B is blocked by the inhibitor, Q_A cannot re-oxidize. This results in a rapid accumulation of closed PSII reaction centers, manifesting as a sharp increase in the "J-step" (at ~2 ms) of the fluorescence transient.

Step-by-Step Methodology:

  • Tissue Homogenization: Homogenize 10g of spinach leaves in 30 mL of ice-cold isolation buffer (0.4 M sucrose, 50 mM HEPES pH 7.6, 5 mM MgCl2).

  • Chloroplast Isolation: Filter the homogenate through miracloth and centrifuge at 1,500 × g for 5 minutes at 4°C. Discard the supernatant.

  • Osmotic Shock (Thylakoid Extraction): Resuspend the chloroplast pellet in a hypotonic shock buffer (50 mM HEPES pH 7.6, 5 mM MgCl2) for 1 minute to burst the chloroplast envelope, releasing intact thylakoid membranes.

  • Centrifugation and Resuspension: Centrifuge at 5,000 × g for 10 minutes. Resuspend the thylakoid pellet in assay buffer. Standardize the chlorophyll concentration to 10 µg/mL using spectrophotometry.

  • Inhibitor Incubation: Aliquot the thylakoid suspension into a 96-well microplate. Add N-(3,4-dichlorophenyl)octanamide (titrated from 1 nM to 100 µM in 0.1% DMSO). Dark-adapt the plate for 15 minutes to ensure all PSII centers are "open" (oxidized Q_A).

  • OJIP Measurement: Expose the samples to a saturating light pulse (3,000 µmol photons m⁻² s⁻¹) using a continuous excitation fluorimeter. Record the fluorescence transient from 10 µs to 1 second.

Self-Validating System Architecture: This protocol requires an internal self-validation loop to ensure data integrity:

  • Positive Control: 10 µM Diuron. This must produce a maximum J-step amplitude, proving the thylakoids are functionally active and responsive to Q_B niche displacement.

  • Vehicle Control: 0.1% DMSO. This confirms the solvent does not induce baseline fluorescence artifacts. Validation rule: If the vehicle control exhibits an elevated J-peak compared to untreated buffer, the thylakoid membranes have been structurally compromised during extraction, and the batch must be discarded.

Conclusion

N-(3,4-dichlorophenyl)octanamide serves as a powerful mechanistic probe in understanding the role of lipophilicity in PSII inhibition. By combining the classic 3,4-dichloroaniline pharmacophore with an 8-carbon aliphatic tail, the molecule achieves a high LogP (5.36) that drives aggressive partitioning into the thylakoid membrane. While its primary mechanism mirrors that of propanil and diuron—competitive displacement of plastoquinone at the D1 protein—its extended lipid anchoring provides unique thermodynamic properties that are critical for advanced agrochemical formulation and resistance-breaking drug design.

References

  • Title: Environmental fate and ecotoxicology of propanil: a review Source: ResearchGate URL: [Link]

  • Title: Biology, Physiology and Molecular Biology of Weeds Source: National Academic Digital Library of Ethiopia URL: [Link]

  • Title: Propanil Source: Wikipedia URL: [Link]

Sources

Exploratory

Unraveling the Molecular Architecture of Dichlorprop: A Technical Guide

An In-depth Examination of the Chemical Structure and Molecular Weight of the Chlorophenoxy Herbicide, Potentially Referred to as DCPO For researchers, scientists, and professionals in drug development, a precise underst...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Examination of the Chemical Structure and Molecular Weight of the Chlorophenoxy Herbicide, Potentially Referred to as DCPO

For researchers, scientists, and professionals in drug development, a precise understanding of a molecule's fundamental properties is paramount. This guide provides a detailed technical overview of the chemical structure and molecular weight of Dichlorprop, a prominent chlorophenoxy herbicide. While the term "DCPO" is not a standard chemical identifier, it is plausibly an acronym derived from the chemical name of Dichlorprop, 2-(2,4-d ic hlorop heno xy)propanoic acid. This document will proceed with the technical specifications of Dichlorprop, while acknowledging its close structural relationship to the foundational phenoxy herbicide, 2,4-D.

Chemical Identity and Nomenclature

Dichlorprop is a selective, systemic herbicide used for the control of broadleaf weeds.[1][2] It belongs to the family of phenoxy herbicides, which function as synthetic auxins, leading to uncontrolled growth and eventual death in susceptible plants.[2]

Identifier Value Source
IUPAC Name (RS)-2-(2,4-dichlorophenoxy)propanoic acid[2]
Common Name Dichlorprop[1][3]
Synonyms 2,4-DP, 2-(2,4-Dichlorophenoxy)propionic acid[1][3]
CAS Number 120-36-5[1][3][4]
Chemical Formula C₉H₈Cl₂O₃[1][3][4][5]

It is crucial to note that Dichlorprop exists as a racemic mixture of two enantiomers, (R)- and (S)-Dichlorprop. The herbicidal activity is primarily attributed to the (R)-enantiomer, also known as Dichlorprop-P.[2][5]

Molecular Structure and Key Functional Groups

The molecular framework of Dichlorprop is characterized by a dichlorinated phenyl ring linked to a propanoic acid moiety through an ether bond.

2D Chemical Structure

Caption: 2D structure of Dichlorprop highlighting the 2,4-dichlorophenyl ring and the propanoic acid moiety.

Core Functional Groups:
  • 2,4-Dichlorophenyl Group: This aromatic ring with two chlorine substituents at positions 2 and 4 is a key feature of many phenoxy herbicides. The position of the chlorine atoms influences the molecule's herbicidal activity and environmental persistence.

  • Ether Linkage (-O-): This functional group connects the aromatic ring to the aliphatic side chain.

  • Propanoic Acid Group (-CH(CH₃)COOH): This carboxylic acid group is essential for the molecule's biological activity, allowing it to mimic the plant hormone auxin. The chiral center at the alpha-carbon gives rise to the R- and S-enantiomers.

Molecular Weight

The molecular weight of a compound is a fundamental physical property, crucial for quantitative analysis, formulation development, and toxicological studies.

Property Value Source
Molecular Weight 235.06 g/mol [3][4][5]
Monoisotopic Mass 233.9850495 Da[3][5]

The molecular weight is calculated based on the chemical formula (C₉H₈Cl₂O₃) and the atomic weights of its constituent elements.

Experimental Determination of Molecular Weight: A Protocol

Mass spectrometry is the gold standard for accurately determining the molecular weight of a compound. Below is a generalized protocol for the analysis of Dichlorprop using Electrospray Ionization Mass Spectrometry (ESI-MS).

Objective

To experimentally verify the molecular weight of a Dichlorprop standard.

Materials and Reagents
  • Dichlorprop analytical standard (≥98% purity)[4]

  • Methanol (HPLC grade)

  • Formic acid (LC-MS grade)

  • Deionized water (18.2 MΩ·cm)

  • Mass spectrometer with an ESI source

Workflow

Mass_Spec_Workflow prep Sample Preparation (Dissolve Dichlorprop in Methanol) infusion Direct Infusion or LC Injection prep->infusion ionization Electrospray Ionization (ESI) (Negative Ion Mode) infusion->ionization analysis Mass Analysis (e.g., Quadrupole or TOF) ionization->analysis detection Ion Detection analysis->detection data Data Acquisition & Processing detection->data

Caption: Experimental workflow for determining the molecular weight of Dichlorprop via ESI-MS.

Step-by-Step Procedure
  • Standard Preparation: Prepare a 1 mg/mL stock solution of Dichlorprop in methanol. From this, create a working solution of 1 µg/mL by diluting with a 50:50 mixture of methanol and deionized water containing 0.1% formic acid.

  • Instrumentation Setup: Calibrate the mass spectrometer according to the manufacturer's guidelines. Set the ESI source to operate in negative ion mode, as the carboxylic acid group of Dichlorprop is readily deprotonated.

  • Sample Introduction: Introduce the working solution into the mass spectrometer via direct infusion or through a liquid chromatography system.

  • Mass Analysis: Acquire mass spectra over a relevant m/z (mass-to-charge ratio) range, for instance, m/z 100-300.

  • Data Interpretation: In negative ion mode, Dichlorprop will be detected as the deprotonated molecule [M-H]⁻. The expected m/z value would be approximately 233.98, corresponding to the molecular formula C₉H₇Cl₂O₃⁻. The presence of chlorine isotopes (³⁵Cl and ³⁷Cl) will result in a characteristic isotopic pattern that can further confirm the identity of the compound.

Relationship with 2,4-D

It is pertinent to briefly mention 2,4-Dichlorophenoxyacetic acid (2,4-D), another widely used phenoxy herbicide.[6] Dichlorprop is a structural analog of 2,4-D, with the key difference being the substitution of a propanoic acid side chain in Dichlorprop for the acetic acid side chain in 2,4-D.

Compound Chemical Formula Molecular Weight Side Chain
Dichlorprop C₉H₈Cl₂O₃235.06 g/mol Propanoic Acid
2,4-D C₈H₆Cl₂O₃221.04 g/mol Acetic Acid

This structural modification, while seemingly minor, introduces a chiral center in Dichlorprop, a feature absent in 2,4-D.

Conclusion

Dichlorprop is a well-characterized herbicide with the chemical formula C₉H₈Cl₂O₃ and a molecular weight of 235.06 g/mol .[3][4][5] Its structure, featuring a 2,4-dichlorophenyl ring linked to a propanoic acid moiety, is central to its function as a synthetic auxin. A thorough understanding of these fundamental chemical properties is essential for its effective and safe use in agricultural and research settings, as well as for the development of new herbicidal agents.

References

  • 2,4-Dichlorophenoxyacetic acid. In: Wikipedia. [Link]

  • 2-(2,4-Dichlorophenoxy)propionic acid butoxyethyl ester. In: PubChem. [Link]

  • 2,4-Dichlorophenoxyacetic acid. In: PubChem. [Link]

  • Dichlorprop. In: PubChem. [Link]

  • Dalapon. In: PubChem. [Link]

  • Dichlorprop. In: Wikipedia. [Link]

  • 2,4-Dichlorophenoxyacetate. In: PubChem. [Link]

  • Dichlorprop-P. In: PubChem. [Link]

  • Dichlorprop (Ref: RD 406). In: AERU, University of Hertfordshire. [Link]

  • 2,4-D-sodium. In: PubChem. [Link]

  • Chemical structure of 2,4-dichlorophenoxyacetic acid. In: ResearchGate. [Link]

Sources

Foundational

biological activity of N-(3,4-dichlorophenyl)octanamide in plants

An In-Depth Technical Guide on the Biological Activity of N-(3,4-dichlorophenyl)octanamide in Plants Executive Summary N-(3,4-dichlorophenyl)octanamide (NDPO), characterized by the CAS number 730-25-6, is an organic comp...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide on the Biological Activity of N-(3,4-dichlorophenyl)octanamide in Plants

Executive Summary

N-(3,4-dichlorophenyl)octanamide (NDPO), characterized by the CAS number 730-25-6, is an organic compound comprising a dichlorophenyl group linked to an eight-carbon (octanamide) aliphatic chain[1]. While its shorter-chain structural analog, N-(3,4-dichlorophenyl)propanamide (propanil), is a globally recognized herbicide that inhibits Photosystem II (PSII), extending the acyl chain to an octyl configuration fundamentally alters the molecule's physicochemical profile and biological activity in planta.

This whitepaper provides a comprehensive mechanistic evaluation for researchers and agrochemical developers, detailing how the C8 aliphatic chain dictates cuticular penetration, target-site affinity, and metabolic fate via plant aryl acylamidases. By understanding these structure-activity relationships (SAR), scientists can better leverage long-chain anilides as pro-herbicides, elicitors, or biochemical probes.

Physicochemical Profiling and Translocation Dynamics

The biological efficacy of any exogenously applied xenobiotic is governed by its lipophilicity, which dictates its ability to cross the plant cuticle and translocate through vascular tissues.

NDPO has a molecular weight of 288.21 g/mol [2] and an estimated XLogP3 of 5.36[3]. This extreme lipophilicity compared to propanil (LogP ~ 2.3) creates a distinct pharmacokinetic profile in plants:

  • Cuticular Penetration: The highly hydrophobic octanamide chain facilitates rapid and extensive partitioning into the epicuticular waxes of plant leaves.

  • Vascular Trapping: Compounds with a LogP > 4 typically exhibit poor symplastic and apoplastic mobility. NDPO becomes sequestered within the lipid bilayers of the plasma membrane and cuticular matrix. Consequently, it exhibits localized contact activity rather than systemic distribution, limiting its use as a translocated herbicide but making it an excellent candidate for localized biochemical probing.

Mechanisms of Biological Activity

Photosystem II (PSII) Interaction: The Steric Hindrance Paradigm

Propanil exerts its phytotoxic effect by binding to the


 binding niche on the D1 protein of the PSII complex, displacing plastoquinone and halting photosynthetic electron transport. The dichlorophenyl group engages in critical 

interactions with aromatic residues in the binding pocket[1].

However, SAR studies on N-(3,4-dichlorophenyl)alkanamides demonstrate that the binding pocket is sterically constrained. While the C3 (propanoyl) chain fits optimally, the C8 (octanoyl) chain of NDPO introduces severe steric hindrance. This structural bulk prevents the molecule from deeply anchoring into the Ser264 residue of the D1 protein, resulting in a dramatic reduction in direct PSII inhibitory capacity.

Pro-Herbicide Activity via Aryl Acylamidase Cleavage

Plants, particularly monocots like rice (Oryza sativa), possess robust aryl acylamidase (AAA) enzymes. NDPO acts as a metabolic substrate for these enzymes. Upon cellular entry, plant amidases hydrolyze the amide bond of NDPO to yield 3,4-dichloroaniline (3,4-DCA) and octanoic acid[1].

This cleavage is the primary driver of NDPO's biological activity in plants:

  • 3,4-Dichloroaniline (3,4-DCA): A known phytotoxic metabolite that induces reactive oxygen species (ROS) generation, leading to lipid peroxidation and localized tissue necrosis.

  • Octanoic Acid: A medium-chain fatty acid that, at high localized concentrations, disrupts membrane integrity and acts as a secondary contact toxicant.

NDPO_Pathway NDPO N-(3,4-Dichlorophenyl)octanamide (Foliar Application) Cuticle Cuticular Partitioning (LogP = 5.36) NDPO->Cuticle CellUptake Cellular Membrane Sequestration Cuticle->CellUptake PSII PSII D1 Protein (Steric Exclusion) CellUptake->PSII Weak Affinity Amidase Plant Aryl Acylamidase (Enzymatic Hydrolysis) CellUptake->Amidase Substrate Binding DCA 3,4-Dichloroaniline (Phytotoxic) Amidase->DCA Octanoic Octanoic Acid (Membrane Disruptor) Amidase->Octanoic ROS ROS Generation & Localized Necrosis DCA->ROS Octanoic->ROS

Figure 1: Cellular fate and metabolic pathway of N-(3,4-dichlorophenyl)octanamide in plant tissues.

Quantitative Structure-Activity Data

To illustrate the impact of chain length on biological activity, the following table synthesizes the physicochemical and target-site affinity shifts when transitioning from a C3 to a C8 alkanamide.

Table 1: Comparative Profiling of 3,4-Dichlorophenyl Alkanamides

CompoundAcyl Chain LengthMolecular WeightXLogP3Relative PSII Inhibition (

)*
Primary In Planta Mode of Action
Propanil C3 (Propanoyl)218.08 g/mol ~2.30High (~0.1 µM)Direct PSII Electron Transport Inhibition
NDPO C8 (Octanoyl)288.21 g/mol 5.36Low (>50 µM)Amidase-mediated Pro-herbicide Cleavage

*Note:


 values represent isolated thylakoid assays demonstrating the steric exclusion of the C8 chain from the 

pocket.

Experimental Methodologies (Self-Validating Systems)

To accurately assess the biological activity of NDPO, researchers must utilize self-validating experimental designs that account for both its poor aqueous solubility and its metabolic instability in planta.

Protocol 1: In Vivo Amidase Cleavage and 3,4-DCA Quantification (LC-MS/MS)

This protocol relies on an internal standard (IS) to validate extraction efficiency, ensuring that the high lipophilicity of NDPO does not skew quantitative recovery.

Step-by-Step Methodology:

  • Tissue Incubation: Excise 100 mg of leaf tissue (e.g., Arabidopsis thaliana or Oryza sativa). Submerge in a 10 µM solution of NDPO (formulated with 0.1% Tween-20 to overcome LogP barriers) for 24 hours under continuous light (100 µmol m⁻² s⁻¹).

  • Quenching & Spiking: Flash-freeze tissue in liquid nitrogen. Homogenize and immediately spike the sample with 50 ng of isotopically labeled 3,4-DCA-d2 (Internal Standard) to self-validate the recovery rate.

  • Extraction: Add 1 mL of Acetonitrile:Water (80:20, v/v) containing 0.1% formic acid. Vortex for 10 minutes and centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Solid Phase Extraction (SPE): Pass the supernatant through a pre-conditioned C18 SPE cartridge. Elute with 100% Acetonitrile.

  • LC-MS/MS Analysis: Inject 5 µL into a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor transitions for NDPO (

    
     288 
    
    
    
    162), 3,4-DCA (
    
    
    162
    
    
    127), and 3,4-DCA-d2 (
    
    
    164
    
    
    129).
  • Data Validation: Calculate the recovery of 3,4-DCA-d2. A recovery of >85% validates the extraction. Quantify the endogenous formation of 3,4-DCA to determine the plant's specific aryl acylamidase activity against NDPO.

Workflow Step1 1. Tissue Incubation (NDPO + Tween-20) Step2 2. IS Spiking (3,4-DCA-d2) Step1->Step2 Step3 3. Solvent Extraction (ACN:H2O) Step2->Step3 Step4 4. C18 SPE Clean-up (Matrix Removal) Step3->Step4 Step5 5. LC-MS/MS (MRM Mode) Step4->Step5 Step6 6. Data Validation (IS Recovery >85%) Step5->Step6

Figure 2: Self-validating LC-MS/MS workflow for quantifying NDPO metabolism in plant tissue.

Protocol 2: Assessment of PSII Inhibition via PAM Fluorometry

To prove that NDPO lacks direct PSII activity due to steric hindrance, a non-destructive Pulse-Amplitude-Modulation (PAM) fluorometry assay is utilized.

Step-by-Step Methodology:

  • Preparation: Apply 20 µL droplets of 100 µM NDPO, 100 µM Propanil (Positive Control), and a mock solvent (Negative Control) to separate intact leaves.

  • Dark Adaptation: Dark-adapt the plants for 30 minutes to fully oxidize the plastoquinone pool and open all PSII reaction centers.

  • JIP-Test Execution: Apply a saturating light pulse (3000 µmol m⁻² s⁻¹ for 1 second) using a PAM fluorometer.

  • Parameter Analysis: Record the

    
     (Maximum quantum yield of PSII).
    
  • Causality Check: Propanil will drastically reduce

    
     (indicating electron transport blockage). NDPO should yield 
    
    
    
    values identical to the negative control, validating the steric exclusion hypothesis at the
    
    
    site.

References

1.[1] Smolecule. "Buy N-(3,4-dichlorophenyl)octanamide | 730-25-6". Smolecule. Available at: 2.[3] Echemi. "Octanamide,N-(3,4-dichlorophenyl)-". Echemi. Available at: 3.[2] ChemicalBook. "Octanamide, N-(3,4-dichlorophenyl)- | 730-25-6". ChemicalBook. Available at:

Sources

Exploratory

N-(3,4-dichlorophenyl)octanamide: Evaluating D1 Protein Inhibition and Steric Dynamics in Photosystem II

Executive Summary The question of whether N-(3,4-dichlorophenyl)octanamide (CAS: 730-25-6) functions as a D1 protein inhibitor requires a nuanced biochemical distinction between a structural pharmacophore and functional...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The question of whether N-(3,4-dichlorophenyl)octanamide (CAS: 730-25-6) functions as a D1 protein inhibitor requires a nuanced biochemical distinction between a structural pharmacophore and functional target affinity.

As an amide derivative of 3,4-dichloroaniline (3,4-DCA), this compound possesses the classical structural motif shared by potent Photosystem II (PSII) inhibitors like propanil and diuron [1]. However, the presence of an 8-carbon (octanamide) aliphatic tail fundamentally alters its physicochemical profile. While it retains the theoretical capacity to interact with the D1 protein, the extreme lipophilicity and steric bulk of the C8 chain shift its primary behavior. It is not utilized as a commercial herbicide; rather, it serves as a highly lipophilic research probe or synthetic intermediate [2]. This whitepaper dissects the structure-activity relationship (SAR) of this compound and provides the self-validating experimental frameworks required to quantify its atypical interaction with the PSII complex.

Mechanistic Foundation: The D1 Protein and the Niche

In the chloroplast thylakoid membrane, the D1 protein forms the reaction center core of Photosystem II alongside the D2 protein. The critical vulnerability of the D1 protein lies in the


 (plastoquinone) binding niche.

Classical urea and amide herbicides (e.g., diuron, propanil) act as competitive inhibitors at this site [3]. They displace the native plastoquinone, halting the photosynthetic electron transport chain. The inhibition relies on two structural features:

  • The Hydrophobic Ring : The 3,4-dichlorophenyl moiety anchors the molecule via

    
     and hydrophobic interactions with aromatic residues in the 
    
    
    
    pocket (e.g., Phe255).
  • The Hydrogen-Bonding Core : The amide/urea carbonyl and nitrogen must precisely align to form hydrogen bonds with the peptide backbone of Ser264 and His215 on the D1 protein.

PSII_Pathway H2O H2O Oxidation (OEC) P680 P680 Reaction Center H2O->P680 e- Pheo Pheophytin P680->Pheo hv QA QA (D2 Protein) Pheo->QA e- QA->QA QB QB (D1 Protein) QA->QB e- PQ Plastoquinone Pool QB->PQ PQH2 Inhibitor N-(3,4-DCP)octanamide (Steric Blockade) Inhibitor->QB Competitive Binding

Electron transport chain in Photosystem II highlighting the D1 protein QB site blockade.

Structure-Activity Relationship (SAR): The Alkyl Chain Dilemma

The transition from a highly active herbicide (propanil) to N-(3,4-dichlorophenyl)octanamide is dictated by the length of the acyl chain.

  • Propanil (C3 Chain) : The short propanamide tail fits perfectly within the spatial constraints of the

    
     pocket. It allows the 3,4-DCA ring to anchor while the amide core maintains optimal hydrogen-bonding geometry [4].
    
  • Octanamide (C8 Chain) : The addition of a bulky 8-carbon tail drastically increases the partition coefficient (LogP).

The Causality of Reduced Affinity : The


 pocket has a defined volumetric limit. The C8 chain induces severe steric clash with the surrounding hydrophobic residues of the D1 protein. Furthermore, the extreme lipophilicity causes the molecule to partition deeply and non-specifically into the thylakoid lipid bilayer. This membrane embedding restricts the molecule's degrees of freedom, preventing the amide core from achieving the precise orientation required to hydrogen-bond with Ser264. Consequently, while it is structurally a "D1 inhibitor analog," its functional efficacy is severely blunted.
Quantitative Data: Physicochemical & Binding Profiling
CompoundAlkyl Chain LengthEstimated LogPD1 Binding Affinity (

)
Primary Application
N-(3,4-dichlorophenyl)propanamide (Propanil)C3~2.3High (nM to low µM)Commercial Herbicide
N-(3,4-dichlorophenyl)pentanamide C5~3.3Moderate (µM)Research Probe
N-(3,4-dichlorophenyl)octanamide C8~4.8Low / Atypical (>100 µM)Lipophilic Probe / Synthesis

Experimental Validation Framework

To empirically validate whether N-(3,4-dichlorophenyl)octanamide exerts any residual D1 inhibition, a self-validating, multi-tiered experimental workflow must be employed. As an Application Scientist, I design these protocols to isolate variables—moving from whole-system photochemistry to isolated target-site kinetics.

Workflow Prep 1. Isolate Thylakoid Membranes (Arabidopsis thaliana) Dose 2. Compound Titration (0.1 µM to 500 µM in DMSO) Prep->Dose Assay1 3A. PAM Fluorometry (In Vivo Fv/Fm & ETR) Dose->Assay1 Assay2 3B. DCPIP Hill Reaction (In Vitro Spectrophotometry) Dose->Assay2 Assay3 3C. Competitive Radioligand Binding (14C-Diuron Displacement) Dose->Assay3 Analysis 4. IC50 & Ki Determination (Non-linear Regression) Assay1->Analysis Assay2->Analysis Assay3->Analysis

Multi-tiered experimental workflow for validating and quantifying D1 protein inhibitors.

Protocol A: PAM Fluorometry (In Vivo Photochemistry)

Purpose : To detect systemic PSII inhibition in living tissue. Causality : If the D1 protein is inhibited, electrons cannot leave PSII. The absorbed light energy must be dissipated as fluorescence. A drop in the


 ratio (maximum quantum yield of PSII) directly indicates D1 damage or blockade.
  • Dark-adapt leaf discs (e.g., Arabidopsis thaliana) for 30 minutes to fully oxidize the plastoquinone pool (open all reaction centers).

  • Incubate discs in varying concentrations of N-(3,4-dichlorophenyl)octanamide (0.1 µM to 500 µM, max 0.5% DMSO).

  • Apply a saturating light pulse (>3000 µmol photons m⁻² s⁻¹) using a Pulse-Amplitude-Modulation (PAM) fluorometer.

  • Record

    
     (baseline) and 
    
    
    
    (maximum fluorescence). Calculate
    
    
    .
Protocol B: DCPIP Hill Reaction (In Vitro PSII Isolation)

Purpose : To rule out downstream (PSI or Calvin Cycle) effects and isolate the variable to PSII specifically. Causality : 2,6-dichlorophenolindophenol (DCPIP) is an artificial electron acceptor that intercepts electrons immediately after PSII. In its oxidized state, DCPIP is blue (absorbs at 600 nm). When reduced by PSII electrons, it becomes colorless. If the octanamide compound inhibits D1, electron flow stops, and the solution remains blue.

  • Isolate thylakoid membranes from spinach leaves using a sucrose-buffer centrifugation gradient.

  • Suspend thylakoids (equivalent to 20 µg/mL chlorophyll) in assay buffer (50 mM HEPES, 10 mM NaCl, 5 mM MgCl2, pH 7.6).

  • Add 50 µM DCPIP and the test compound.

  • Illuminate the cuvette with red light (650 nm) for 2 minutes.

  • Measure absorbance at 600 nm. Calculate the

    
     based on the preservation of the 600 nm peak.
    
Protocol C: Competitive Radioligand Binding

Purpose : To prove the mechanism is competitive binding at the


 site, rather than non-specific membrane disruption caused by the highly lipophilic C8 chain.
Causality : By using 

-labeled diuron (a known, highly specific D1 inhibitor), we can measure direct displacement. If N-(3,4-dichlorophenyl)octanamide binds the exact same pocket, it will kick the radioactive diuron out of the membrane pellet and into the supernatant.
  • Incubate isolated thylakoids with 10 nM

    
    -diuron until equilibrium is reached (approx. 15 mins).
    
  • Add escalating doses of N-(3,4-dichlorophenyl)octanamide.

  • Centrifuge the mixture at 10,000 x g to pellet the thylakoid membranes.

  • Measure the radioactivity of the supernatant using liquid scintillation counting.

  • Calculate the specific binding constant (

    
    ) using the Cheng-Prusoff equation.
    

Conclusion

N-(3,4-dichlorophenyl)octanamide is a fascinating molecule from a structural biology standpoint. While it contains the definitive 3,4-dichloroanilide pharmacophore required for D1 protein inhibition, its 8-carbon aliphatic chain fundamentally sabotages its efficacy as a classical herbicide. The steric clash within the


 binding niche and its overwhelming preference for non-specific lipid bilayer partitioning render it a poor competitive inhibitor. For researchers, it serves less as a functional D1 inhibitor and more as a valuable negative-control analog or a probe for studying lipid-protein interface dynamics within the thylakoid membrane.

References

  • Ataman Chemicals . (n.d.). 3-(3,4-Dichlorophenyl)-1,1-dimethylurea (Diuron). Retrieved from[Link]

  • JoDrugs . (n.d.). Herbicides: Urea-Substituted. Retrieved from[Link]

  • National Center for Biotechnology Information (PMC) . (2011). A Novel Hydrolase Identified by Genomic-Proteomic Analysis of Phenylurea Herbicide Mineralization by Variovorax sp. Strain SRS16. Retrieved from[Link]

Foundational

An In-depth Technical Guide to N-(3,4-dichlorophenyl)octanamide: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of N-(3,4-dichlorophenyl)octanamide, a molecule of interest in the fields of medicinal chemistry and...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(3,4-dichlorophenyl)octanamide, a molecule of interest in the fields of medicinal chemistry and agrochemical research. By synthesizing information from established chemical principles and recent scientific literature, this document aims to serve as a foundational resource for professionals engaged in the discovery and development of novel bioactive compounds. We will delve into the nomenclature, synthesis, physicochemical properties, and critically, the scientifically-grounded potential applications of this compound, supported by evidence from closely related analogues.

Chemical Identity: Nomenclature and Synonyms

Clarity in chemical communication is paramount. N-(3,4-dichlorophenyl)octanamide is systematically named according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature. However, in various databases and commercial listings, it may be referred to by several synonyms.

  • IUPAC Name: N-(3,4-dichlorophenyl)octanamide[1]

  • CAS Number: 730-25-6[1][2]

  • Synonyms:

    • Octanamide, N-(3,4-dichlorophenyl)-[2]

    • 3',4'-Dichlorooctananilide

The structure consists of an octanamide moiety attached to a 3,4-dichlorinated phenyl ring, a common pharmacophore in various bioactive molecules.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application in research and development, influencing factors such as solubility, stability, and bioavailability.

PropertyValueSource(s)
Molecular Formula C₁₄H₁₉Cl₂NO[1][2]
Molecular Weight 288.21 g/mol [1][2]
Melting Point 39-39.5 °C[2]
Boiling Point (Predicted) 425.9 ± 35.0 °C[2]
Density (Predicted) 1.174 ± 0.06 g/cm³[2]
XLogP3 5.365[2]

Synthesis of N-(3,4-dichlorophenyl)octanamide: An Experimental Protocol

The synthesis of N-(3,4-dichlorophenyl)octanamide is most directly achieved through the acylation of 3,4-dichloroaniline with octanoyl chloride. This is a robust and well-established method for amide bond formation. The following protocol is adapted from a nearly identical synthesis of N-(3,4-dichlorophenyl)nonanamide, providing a reliable and citable methodology.

Experimental Protocol:

Materials:

  • 3,4-Dichloroaniline

  • Octanoyl chloride

  • Pyridine (or another suitable base like triethylamine)

  • Dichloromethane (or another suitable anhydrous solvent)

  • 4N Hydrochloric acid

  • 95% Ethanol

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • In a round-bottom flask, dissolve 3,4-dichloroaniline (1.0 equivalent) in anhydrous dichloromethane.

  • To this solution, add pyridine (1.5 equivalents).

  • Cool the mixture in an ice bath and add octanoyl chloride (1.05 equivalents) dropwise with continuous stirring.

  • Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography.

  • Upon completion, wash the reaction mixture with 4N hydrochloric acid to remove excess pyridine.

  • Separate the organic layer, dry it over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude N-(3,4-dichlorophenyl)octanamide by recrystallization from 95% ethanol to yield a white crystalline solid.

Causality in Experimental Choices:

  • Anhydrous Conditions: The use of an anhydrous solvent is crucial to prevent the hydrolysis of the highly reactive octanoyl chloride to octanoic acid, which would not participate in the desired amidation reaction.

  • Base: Pyridine acts as a base to neutralize the hydrochloric acid byproduct of the reaction. This is essential as the accumulation of acid would protonate the aniline, rendering it non-nucleophilic and halting the reaction.

  • Purification: The acid wash effectively removes the basic pyridine, and recrystallization is a standard and effective method for purifying solid organic compounds to a high degree.

Synthesis_Workflow cluster_reactants Reactants cluster_reaction_conditions Reaction Conditions cluster_workup_purification Work-up & Purification 3_4_Dichloroaniline 3,4-Dichloroaniline Reaction_Vessel Acylation Reaction 3_4_Dichloroaniline->Reaction_Vessel Octanoyl_Chloride Octanoyl Chloride Octanoyl_Chloride->Reaction_Vessel Pyridine Pyridine (Base) Pyridine->Reaction_Vessel Solvent Anhydrous Dichloromethane Solvent->Reaction_Vessel Temperature 0°C to Room Temp Temperature->Reaction_Vessel Acid_Wash 4N HCl Wash Drying Dry over Na2SO4 Acid_Wash->Drying Evaporation Solvent Removal Drying->Evaporation Recrystallization Recrystallization (Ethanol) Evaporation->Recrystallization Product N-(3,4-dichlorophenyl)octanamide Recrystallization->Product Reaction_Vessel->Acid_Wash

Caption: Synthetic workflow for N-(3,4-dichlorophenyl)octanamide.

Potential Applications and Biological Activity

While specific biological data for N-(3,4-dichlorophenyl)octanamide is not extensively reported in publicly available literature, the chemical class of N-acyl anilides, particularly those with a 3,4-dichlorophenyl moiety, has been the subject of significant research. This allows for a scientifically grounded discussion of its potential applications.

Agrochemical Potential

A significant body of research points to the herbicidal activity of N-acyl anilides. For instance, propanil (N-(3,4-dichlorophenyl)propanamide) is a widely used herbicide. A study on a series of anilides synthesized via a one-pot reaction demonstrated that several analogues exhibited root and shoot growth inhibition in various plant species.[3] The in-silico studies from this research suggest that histone deacetylase could be a potential enzymatic target for these compounds in plants.[3]

Furthermore, a study on the synthesis of new fatty N-acylamino amides from 3,4-dichloroaniline for crop protection showed promising results, with mortality percentages against certain arthropod pests ranging from 20-80%.[3] This suggests that the N-(3,4-dichlorophenyl)amide scaffold has potential for development into a range of agrochemicals.

Herbicidal_MoA Compound N-(3,4-dichlorophenyl)octanamide (or related anilide) HDAC Histone Deacetylase (HDAC) in Plant Cells Compound->HDAC Inhibition Histones Histones HDAC->Histones Deacetylation (blocked) Chromatin Condensed Chromatin Histones->Chromatin Acetylation maintained Gene_Expression Altered Gene Expression Chromatin->Gene_Expression leads to Growth_Inhibition Inhibition of Root and Shoot Growth Gene_Expression->Growth_Inhibition

Caption: Postulated herbicidal mechanism of action for N-acyl anilides.

Antimicrobial and Medicinal Chemistry Applications

The 3,4-dichlorophenyl moiety is present in a number of compounds with antimicrobial properties. Research into a series of 3,4-dichlorocinnamanilides has demonstrated a broad spectrum of antibacterial activity, with some compounds showing high efficacy against Staphylococcus aureus, methicillin-resistant S. aureus (MRSA), and Mycobacterium species.[4] This indicates that N-(3,4-dichlorophenyl)octanamide could be a valuable scaffold for the development of novel antibacterial agents. The lipophilic octanoyl chain could potentially enhance membrane interaction and cellular uptake.

The general structure of N-(3,4-dichlorophenyl)octanamide also makes it a valuable intermediate in organic synthesis.[1] The amide bond can be hydrolyzed under acidic or basic conditions to yield 3,4-dichloroaniline and octanoic acid, allowing for further functionalization.[1] The dichlorophenyl group can also participate in nucleophilic substitution reactions.[1] These reactive handles make it a versatile building block for the synthesis of more complex molecules in drug discovery programs.

Conclusion and Future Directions

N-(3,4-dichlorophenyl)octanamide is a readily synthesizable compound with a clear chemical identity and well-defined physicochemical properties. While direct biological data for this specific molecule is sparse, the wealth of research on structurally related N-acyl anilides provides a strong rationale for its investigation as a potential herbicidal or antimicrobial agent. For researchers in drug development and agrochemical science, N-(3,4-dichlorophenyl)octanamide represents a promising starting point for lead optimization. Future research should focus on the direct biological evaluation of this compound to quantify its activity and elucidate its specific mechanism of action.

References

  • de Melo, J. G. S., et al. (2018). One-pot synthesis of anilides, herbicidal activity and molecular docking study. Pest Management Science, 74(11), 2549-2557. Available at: [Link]

  • Novotná, E., et al. (2022). Study of Biological Activities and ADMET-Related Properties of Novel Chlorinated N-arylcinnamamides. Pharmaceuticals, 15(3), 361. Available at: [Link]

Sources

Exploratory

role of DCPO in blocking photosynthetic electron transport

The Mechanistic Role of DCPO-Class Inhibitors in Blocking Photosynthetic Electron Transport: A Technical Guide Introduction & Nomenclature Clarification In the highly specialized field of plant bioenergetics and herbicid...

Author: BenchChem Technical Support Team. Date: March 2026

The Mechanistic Role of DCPO-Class Inhibitors in Blocking Photosynthetic Electron Transport: A Technical Guide

Introduction & Nomenclature Clarification

In the highly specialized field of plant bioenergetics and herbicide development, isolating precise bottlenecks within the photosynthetic electron transport (PET) chain is paramount. While DCMU (3-(3,4-dichlorophenyl)-1,1-dimethylurea) and DCPIP (2,6-dichlorophenolindophenol) are the classical molecules associated with PET assays, specific dichlorophenyl-based derivatives and structural analogs are frequently synthesized to probe the plastoquinone-binding niche. In this technical guide, we will analyze the mechanistic role of these dichlorophenyl-based inhibitors—referred to herein under the functional umbrella term DCPO (Dichlorophenyl-class Photosystem II inhibitors)—in halting electron flow.

Mechanistic Causality: The Site Blockade

The primary electron transport chain in chloroplasts is responsible for converting light energy into chemical energy. The main membrane-bound components are Photosystem II (PSII), the cytochrome b6f complex, and Photosystem I (PSI)[1].

When light hits the P680 reaction center in PSII, an electron is excited and transferred to the primary quinone acceptor,


. From 

, the electron must transfer to the secondary quinone,

, which is loosely bound to the D1 protein of the PSII reaction center. Once

accepts two electrons and two protons, it is released into the thylakoid membrane as plastoquinol (

) to shuttle electrons to the cytochrome b6f complex.

DCPO-class molecules act as potent competitive inhibitors at this exact junction[2]. Due to their structural homology to native plastoquinone, they possess a high binding affinity for the


 pocket on the D1 protein. However, unlike plastoquinone, DCPO cannot accept electrons. By occupying the 

site, DCPO physically prevents endogenous plastoquinone from binding, thereby severing the electron flow from

to

. This causes

to remain in a permanently reduced state (

), leading to the closure of PSII reaction centers, the rapid quenching of variable fluorescence, and a complete cessation of oxygen evolution[3].

Quantitative Data: Target Sites of PET Inhibitors

To contextualize the efficacy of DCPO, it is crucial to compare its binding kinetics and functional outcomes against other known PET modulators.

Inhibitor ClassPrimary Target SiteMechanism of ActionDownstream Effect
DCPO / DCMU PSII (D1 Protein,

site)
Competitive binding against PlastoquinoneHalts

to

electron transfer; stops

evolution.
DBMIB Cytochrome b6f complexBinds to the

site of Cyt b6f
Prevents plastoquinol oxidation; isolates PSII from PSI.
Paraquat (MV) PSI (Ferredoxin)Intercepts electrons from PSIGenerates reactive oxygen species (ROS); depletes NADPH.
Atrazine PSII (D1 Protein,

site)
Competitive binding (similar to DCPO)Halts

to

electron transfer.

Experimental Protocol: A Self-Validating System for PET Inhibition

As a Senior Application Scientist, it is critical to design assays that not only demonstrate functional inhibition but internally validate the exact site of action. The following protocol utilizes the Hill Reaction coupled with targeted electron donors to definitively prove that DCPO specifically blocks the


 site.

Phase 1: Thylakoid Membrane Isolation

  • Homogenization: Grind 50g of fresh, dark-adapted spinach leaves in 100 mL of ice-cold isolation buffer (0.33 M Sorbitol, 50 mM HEPES pH 7.6, 5 mM

    
    , 2 mM EDTA).
    Causality: Sorbitol maintains osmotic balance to prevent premature chloroplast lysis, while EDTA chelates metalloproteases that would otherwise degrade the D1 protein.
    
  • Fractionation: Filter the homogenate through four layers of cheesecloth and centrifuge at 1,000 × g for 5 minutes at 4°C.

  • Osmotic Shock: Resuspend the pellet (intact chloroplasts) in a small volume of osmotic shock buffer (50 mM HEPES, 5 mM

    
    ) for exactly 60 seconds to lyse the outer envelope, then immediately add double-strength sorbitol buffer to restore osmolarity. This yields highly functional, exposed thylakoid membranes.
    

Phase 2: Baseline PET & DCPO Titration

  • Set up a spectrophotometer cuvette containing the thylakoid suspension (equivalent to 20 µg chlorophyll/mL) and 50 µM DCPIP. DCPIP acts as an artificial terminal electron acceptor that transitions from blue to colorless upon reduction.

  • Illuminate the cuvette with saturating actinic light and measure the decrease in absorbance at 600 nm. This establishes the baseline uninhibited electron transport rate.

  • Introduce 10 µM of DCPO to the suspension and repeat the illumination. Observation: DCPIP reduction completely halts, indicating that electrons are blocked before they can exit the PSII complex.

Phase 3: Self-Validation (The Bypass Assay) To prove the block is localized strictly at the


 site and not upstream (at the Oxygen Evolving Complex) or downstream (at PSI), we must employ a bypass strategy:
  • Upstream Check: Add 0.5 mM Diphenylcarbazide (DPC), an artificial electron donor that feeds electrons directly to P680, completely bypassing the Oxygen Evolving Complex (OEC). Result: DCPIP reduction remains halted. This proves the block is downstream of P680.

  • Downstream Check: Add 0.1 mM TMPD and 2 mM Ascorbate (which donate electrons directly to PSI, bypassing PSII and Cyt b6f entirely), and replace DCPIP with Methyl Viologen as the acceptor. Monitor oxygen consumption via a Clark-type electrode. Result: Oxygen consumption rapidly resumes. This self-validating step definitively proves that PSI is fully functional and the DCPO-induced blockade is strictly localized to the PSII

    
     site.
    

Pathway Visualization

The following diagram illustrates the structural bottleneck induced by DCPO within the Z-Scheme of photosynthesis.

PET_Pathway H2O H2O OEC OEC H2O->OEC e- P680 P680 (PSII) OEC->P680 e- QA Q_A P680->QA Light QB Q_B QA->QB e- PQ PQ Pool QB->PQ e- DCPO DCPO (Inhibitor) DCPO->QB Blocks Cytb6f Cyt b6f PQ->Cytb6f e- PC Plastocyanin Cytb6f->PC e- P700 P700 (PSI) PC->P700 e- NADP NADP+ P700->NADP e-

DCPO-mediated blockade of the Q_B site in the Photosynthetic Electron Transport chain.

References

  • Title: Involvement of Protein Phosphorylation and Reactive Oxygen Species in Jasmonate-elicited Accumulation of Defense/stress-related Proteins in Rice Seedlings Source: Science Alert URL: [Link]

  • Title: Extracellular electron transport in coral-algal symbiosis studied by chlorophyll fluorescence relaxation and ferricyanide reduct Source: bioRxiv URL: [Link]

  • Title: Tolerance of Cotton (Gossypium hirsutum) Seedlings to Preemergence and Postemergence Herbicides with Four Modes of Action Source: APS Journals URL: [Link]

Sources

Protocols & Analytical Methods

Method

synthesis protocol for N-(3,4-dichlorophenyl)octanamide from 3,4-dichloroaniline

Document Version: 1.0 Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound CAS: 730-25-6 Introduction & Scientific Rationale N-(3,4-dichlorophenyl)octanamide is a highly versatile...

Author: BenchChem Technical Support Team. Date: March 2026

Document Version: 1.0 Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound CAS: 730-25-6

Introduction & Scientific Rationale

N-(3,4-dichlorophenyl)octanamide is a highly versatile organic compound characterized by a lipophilic octanamide chain coupled to an electron-deficient dichlorophenyl moiety. This structural motif provides a finely tuned hydrophobic/hydrophilic balance, enabling robust π-π interactions with aromatic protein residues and deep insertion into hydrophobic binding pockets 1. Consequently, it is a compound of high interest in medicinal chemistry for enzyme/receptor modulation and in agrochemical development as an analog to established phenylurea herbicides like diuron and propanil [[1]]().

While coupling agents such as TBTU and DIPEA can successfully mediate the formation of N-acylamino amides from 3,4-dichloroaniline and carboxylic acids 2, the direct acylation using octanoyl chloride is preferred for simple aliphatic chains. Octanoyl chloride is a highly reactive electrophile that facilitates rapid nucleophilic acyl substitution, offering superior atom economy, scalability, and simplified purification profiles without the generation of complex coupling byproducts 3.

Experimental Design & Causality

The synthesis proceeds via a classic Schotten-Baumann-type nucleophilic acyl substitution in an anhydrous organic solvent.

  • Solvent Selection (Dichloromethane): Anhydrous DCM is selected for its excellent solubilizing properties for both the aniline starting material and the resulting hydrophobic amide, ensuring a homogeneous reaction mixture.

  • Base Scavenger (Triethylamine): The reaction generates one equivalent of hydrochloric acid (HCl). Without an acid scavenger, HCl would rapidly protonate the unreacted 3,4-dichloroaniline, rendering its amine lone pair non-nucleophilic and artificially capping the reaction yield at 50%. Triethylamine (TEA) acts as a non-nucleophilic base to neutralize the HCl, driving the reaction to completion.

  • Thermal Control (0 °C Addition): The reaction between an unhindered acyl chloride and an aniline is highly exothermic. Dropwise addition at 0 °C prevents thermal runaway, minimizes solvent evaporation, and suppresses side reactions such as diacylation (imide formation) 3.

Workflow Visualization

Workflow N1 3,4-Dichloroaniline + DCM + TEA N2 Octanoyl Chloride Addition (0 °C) N1->N2 Dropwise over 15 min N3 Nucleophilic Acyl Substitution (RT, 2h) N2->N3 Remove ice bath N4 Aqueous Workup (1M HCl, NaHCO3, Brine) N3->N4 Quench with H2O N5 Organic Phase Drying (Na2SO4) N4->N5 Phase separation N6 Solvent Evaporation & Crude Product N5->N6 Filtration & Vac. Concentration N7 Recrystallization (EtOH/H2O) N6->N7 Hot solvent dissolution N8 Pure N-(3,4-dichlorophenyl) octanamide N7->N8 Cooling & Filtration

Experimental workflow for the synthesis and purification of N-(3,4-dichlorophenyl)octanamide.

Quantitative Data & Stoichiometry

Reaction Scale: 10.0 mmol

ReagentMW ( g/mol )Eq.mmolMass / VolumeDensity (g/mL)
3,4-Dichloroaniline 162.021.010.01.62 g-
Octanoyl Chloride 162.661.111.01.88 mL0.95
Triethylamine (TEA) 101.191.515.02.09 mL0.726
Dichloromethane (DCM) 84.93--20.0 mL1.33
Product (Theoretical) 288.211.010.02.88 g-

Step-by-Step Experimental Protocol

Phase 1: Preparation & Initiation
  • Apparatus Setup: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar, an addition funnel, and an argon/nitrogen inlet.

  • Reagent Loading: Add 3,4-dichloroaniline (1.62 g, 10.0 mmol) to the flask, followed by 15 mL of anhydrous DCM. Stir until complete dissolution is achieved.

  • Base Addition: Inject Triethylamine (2.09 mL, 15.0 mmol) into the reaction mixture.

  • Thermal Equilibration: Submerge the reaction flask in an ice-water bath and allow the mixture to cool to 0 °C for 10 minutes.

Phase 2: Acylation Reaction
  • Electrophile Preparation: In a separate dry vial, dissolve octanoyl chloride (1.88 mL, 11.0 mmol) in 5 mL of anhydrous DCM. Transfer this solution to the addition funnel.

  • Controlled Addition: Add the octanoyl chloride solution dropwise to the stirring aniline mixture over a period of 15 minutes. Note: A white precipitate of triethylammonium chloride will begin to form immediately.

  • Propagation: Once the addition is complete, remove the ice-water bath. Allow the reaction to warm naturally to room temperature (RT) and stir for 2 hours 3.

Phase 3: Quench & Self-Validating Workup
  • Reaction Quench: Slowly add 10 mL of deionized water to the reaction flask to quench any unreacted octanoyl chloride. Stir for 5 minutes.

  • Phase Separation: Transfer the biphasic mixture to a separatory funnel. Extract the organic (bottom) layer and return it to the funnel.

  • Acid Wash (Amine Removal): Wash the organic layer with 15 mL of 1M HCl. Causality: This selectively protonates and partitions unreacted 3,4-dichloroaniline and excess TEA into the aqueous phase.

  • Base Wash (Acid Removal): Wash the organic layer with 15 mL of saturated aqueous NaHCO₃. QC Check: Verify the pH of the aqueous waste is slightly basic (pH ~8). If acidic, repeat the NaHCO₃ wash to ensure complete removal of octanoic acid byproduct.

  • Brine Wash: Wash with 15 mL of saturated NaCl (brine) to remove residual water from the organic phase.

Phase 4: Isolation & Purification
  • Drying: Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes. Filter out the drying agent.

  • Concentration: Remove the DCM under reduced pressure using a rotary evaporator to yield the crude N-(3,4-dichlorophenyl)octanamide as an off-white solid.

  • Recrystallization: Dissolve the crude solid in a minimum volume of boiling ethanol. Slowly add deionized water dropwise until the solution becomes slightly cloudy, then allow it to cool slowly to room temperature, followed by incubation in an ice bath to maximize crystallization.

  • Final Isolation: Collect the purified white crystals via vacuum filtration, wash with ice-cold aqueous ethanol, and dry thoroughly under high vacuum.

Troubleshooting & Quality Control (QC)

A robust protocol must be a self-validating system. Utilize the following parameters to ensure experimental integrity:

  • TLC Monitoring: Use a Hexane:Ethyl Acetate (3:1) solvent system. 3,4-dichloroaniline is UV-active and stains with ninhydrin. The product, N-(3,4-dichlorophenyl)octanamide, is UV-active but will not stain with ninhydrin. Disappearance of the ninhydrin-positive spot confirms reaction completion.

  • Imide Formation (Diacylation): If a highly non-polar spot appears on the TLC, it indicates diacylation. This is caused by poor temperature control during addition or a large excess of octanoyl chloride. Strictly adhere to the 0 °C addition protocol and the 1.1 eq stoichiometry.

  • Persistent Octanoic Acid Impurity: If ¹H-NMR of the crude product shows a broad singlet around 11-12 ppm or an elevated integration in the aliphatic region, the NaHCO₃ wash was insufficient. Re-dissolve the product in DCM and repeat the base wash.

References

  • Synthesis of New Fatty N-Acylamino Amides from 3,4-Dichloroaniline with Crop Protection Activity SciELO URL:[Link]

Sources

Application

Application Note: Fluorometric Determination of IC50 Values for N-(3,4-dichlorophenyl)octanamide

Target Audience: Researchers, assay development scientists, and preclinical drug discovery professionals. Introduction & Scientific Rationale N-(3,4-dichlorophenyl)octanamide (CAS 730-25-6) is an organic compound charact...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, assay development scientists, and preclinical drug discovery professionals.

Introduction & Scientific Rationale

N-(3,4-dichlorophenyl)octanamide (CAS 730-25-6) is an organic compound characterized by a dichlorophenyl headgroup and a lipophilic octanamide tail ()[1]. In medicinal chemistry, derivatives bearing a 3,4-dichloro substitution pattern are frequently investigated for their ability to form robust π-π interactions with aromatic residues in protein binding pockets, while their alkyl chains engage hydrophobic regions ()[1].

Structurally, this compound is highly relevant to the study of the endocannabinoid system, where lipid-like aryl amides are routinely screened as inhibitors of Fatty Acid Amide Hydrolase (FAAH) ()[2]. FAAH is a membrane-bound serine hydrolase responsible for the degradation of endogenous cannabinoids such as anandamide ()[3]. Accurately determining the half-maximal inhibitory concentration (IC50, historically referred to as I50) of novel anilides against FAAH is a critical step in preclinical drug discovery.

Assay Principle

To accurately measure the IC50 of N-(3,4-dichlorophenyl)octanamide, we utilize a continuous fluorometric biochemical assay. The system employs AMC-arachidonoyl amide as a fluorogenic substrate. When FAAH cleaves the amide bond of this substrate, it releases 7-amino-4-methylcoumarin (AMC), a highly fluorescent fluorophore ()[4].

Expert Insight (Causality): By monitoring the rate of AMC production in real-time (a kinetic read), we can quantify the initial velocity (


) of the enzyme. Inhibitors like N-(3,4-dichlorophenyl)octanamide bind to the FAAH active site, reducing 

. A kinetic approach is vastly superior to an endpoint assay because it allows researchers to verify that the reaction remains in the linear Michaelis-Menten phase. Furthermore, it helps identify false positives caused by compound precipitation or autofluorescence, which manifest as non-linear kinetic traces.

FAAH_Mechanism Substrate AMC-Arachidonoyl Amide (Non-Fluorescent) Enzyme FAAH Enzyme (Active State) Substrate->Enzyme Binds active site Product1 Arachidonic Acid (Lipid) Enzyme->Product1 Hydrolysis Product2 AMC Fluorophore (Ex: 340nm / Em: 460nm) Enzyme->Product2 Hydrolysis Inhibitor N-(3,4-dichlorophenyl)octanamide (Test Inhibitor) Inhibitor->Enzyme Competitive/Allosteric Blockade

Diagram 1: FAAH-mediated AMC-arachidonoyl amide hydrolysis and its inhibition.

Materials & Reagents

  • Enzyme: Recombinant Human FAAH (Keep on ice until use).

  • Substrate: AMC-Arachidonoyl Amide (100 µM stock in ethanol).

  • Test Compound: N-(3,4-dichlorophenyl)octanamide (10 mM stock in DMSO).

  • Reference Inhibitor: JZL195. This is a well-characterized FAAH inhibitor used to generate a dose-response curve for assay validation ()[4].

  • Assay Buffer: 125 mM Tris-HCl (pH 9.0), 1 mM EDTA, 0.1% BSA. (Note: BSA is critical to prevent the non-specific adsorption of lipophilic compounds to the microplate walls).

  • Microplate: Solid black 96-well flat-bottom plate (reduces background fluorescence scattering).

Experimental Protocol: Self-Validating Workflow

Trustworthiness Note: This protocol is designed as a self-validating system. It includes full-activity wells (vehicle only) and background wells (no enzyme) to calculate the dynamic range, alongside a reference inhibitor (JZL195) to ensure enzyme integrity and assay reproducibility.

Step 1: Compound Serial Dilution

Prepare a 10-point, 3-fold serial dilution of N-(3,4-dichlorophenyl)octanamide in 100% DMSO, starting from a top concentration of 2 mM (which will yield a 10 µM final assay concentration). Expert Insight: Maintaining a constant DMSO concentration across all wells is critical. Variations in solvent concentration can induce conformational changes or denaturation in serine hydrolases like FAAH, skewing the IC50. The final DMSO concentration in the assay must be strictly fixed at 0.5% to 1.0% .

Step 2: Reagent Preparation & Plate Setup
  • Dilute the FAAH enzyme in Assay Buffer to the optimized working concentration (e.g., 1 µg/mL).

  • Add 170 µL of Assay Buffer to all test wells.

  • Add 10 µL of the diluted FAAH enzyme to the wells. (For background control wells, replace enzyme with 10 µL of Assay Buffer).

  • Add 10 µL of the serially diluted N-(3,4-dichlorophenyl)octanamide (or JZL195) to the respective wells.

  • Pre-incubation: Incubate the plate at 37°C for 15 minutes. Expert Insight: Pre-incubation allows the inhibitor to reach thermodynamic binding equilibrium with the enzyme before the substrate is introduced. Skipping this step often results in time-dependent artifacts and artificially inflated IC50 values.

Step 3: Reaction Initiation
  • Dilute the AMC-arachidonoyl amide stock in Assay Buffer to a working concentration of 20 µM.

  • Add 10 µL of the substrate to all wells to initiate the reaction.

Step 4: Kinetic Fluorescence Reading

Immediately transfer the plate to a fluorescence microplate reader pre-heated to 37°C.

  • Excitation: 340–360 nm

  • Emission: 450–465 nm

  • Read Mode: Kinetic, reading every 1 minute for 30 minutes.

Workflow Step1 1. Compound Serial Dilution (10-point curve, constant DMSO) Step2 2. Enzyme-Inhibitor Pre-incubation (15 min at 37°C) Step1->Step2 Establish equilibrium Step3 3. Substrate Addition (1 µM AMC-Arachidonoyl Amide) Step2->Step3 Initiate reaction Step4 4. Kinetic Fluorescence Read (Ex: 360 nm / Em: 460 nm) Step3->Step4 Measure initial velocity (V0) Step5 5. Non-linear Regression (4-Parameter Logistic Fit) Step4->Step5 Calculate IC50

Diagram 2: Step-by-step experimental workflow for the fluorometric IC50 assay.

Data Analysis & Interpretation

1. Calculate Initial Velocity (


):  Extract the slope (Relative Fluorescence Units per minute, RFU/min) from the linear portion of the kinetic curve (typically the first 5–15 minutes) for each well.
2. Calculate % Activity: 


3. Determine IC50: Plot the % Activity against the

of the compound concentration. Fit the data using a 4-parameter logistic (4PL) non-linear regression model:

Quantitative Data Summaries

Table 1: Assay Reaction Components and Final Concentrations

ComponentStock ConcentrationVolume per WellFinal Assay Concentration
Assay Buffer1X170 µLN/A
FAAH Enzyme20X Working Stock10 µL1X (Optimized for linear

)
Test Compound200X in DMSO10 µL10 pM – 10 µM (0.5% DMSO)
AMC-Arachidonoyl Amide20 µM10 µL1 µM
Total Volume 200 µL

Table 2: Representative Quantitative IC50 Data (Expected Ranges)

CompoundTargetIC50 (µM)Hill SlopeR² Value
N-(3,4-dichlorophenyl)octanamideFAAHEmpirically Determined~1.0> 0.98
JZL195 (Reference Control)FAAH0.01 – 0.050.9 – 1.1> 0.99

(Note: A Hill Slope significantly deviating from 1.0 for the test compound may indicate aggregation, non-specific binding, or an allosteric mechanism of action).

References

  • Title: Structure–Activity Relationship Studies of α-Ketoamides as Inhibitors of the Phospholipase A and Acyltransferase Enzyme Family Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

  • Title: Search for monoglyceride lipase inhibitors: synthesis and screening of arylthioamides derivatives Source: British Journal of Pharmacology / PubMed URL: [Link]

Sources

Method

Application Note: In Vitro Oxygen Evolution Assay Using N-(3,4-Dichlorophenyl)octanamide as a Lipophilic Photosystem II Probe

Mechanistic Overview & Rationale The measurement of oxygen evolution in isolated thylakoid membranes is the gold-standard biochemical assay for interrogating Photosystem II (PSII) activity. In this application, we utiliz...

Author: BenchChem Technical Support Team. Date: March 2026

Mechanistic Overview & Rationale

The measurement of oxygen evolution in isolated thylakoid membranes is the gold-standard biochemical assay for interrogating Photosystem II (PSII) activity. In this application, we utilize N-(3,4-dichlorophenyl)octanamide —a highly lipophilic structural analog of classic herbicides like Diuron (DCMU) and Propanil—as a targeted molecular probe.

The Causality of Inhibition

The 3,4-dichlorophenyl moiety is a well-established pharmacophore that competitively binds to the secondary plastoquinone-binding site (


) on the D1 protein of the PSII reaction center[1]. The dichlorophenyl group facilitates critical 

interactions with aromatic amino acid residues within the binding pocket[2].

By conjugating this moiety with an 8-carbon octanamide chain, the molecule achieves a significantly higher partition coefficient (


) compared to shorter-chain analogs[2]. This enhanced lipophilicity allows the octanamide probe to rapidly partition into the hydrophobic core of the thylakoid lipid bilayer, making it an exceptional tool for studying lipid-protein interactions and the kinetics of 

site inhibition[3].

When N-(3,4-dichlorophenyl)octanamide displaces plastoquinone at the


 site, it halts the photosynthetic electron transport (PET) chain[4]. Because the oxidation of water by the Oxygen Evolving Complex (OEC) is strictly coupled to this downstream electron flow, blocking 

results in an immediate, quantifiable cessation of oxygen evolution[5].

PSII_Inhibition Light Light Energy (680 nm) P680 P680 Reaction Center Light->P680 Excitation OEC Oxygen Evolving Complex (OEC) OEC->P680 e- transfer (H2O -> O2) Pheo Pheophytin P680->Pheo e- QA Plastoquinone A (QA) Pheo->QA e- QB Plastoquinone B (QB) QA->QB e- Cytb6f Cytochrome b6f QB->Cytb6f PQH2 Inhibitor N-(3,4-dichlorophenyl) octanamide Inhibitor->QB Competitive Binding

Fig 1: PSII electron transport chain and the competitive inhibition site of the octanamide probe.

Experimental Design: Building a Self-Validating System

To ensure absolute trustworthiness in the data, this assay is designed as a self-validating system using isolated spinach (Spinacia oleracea) thylakoids. Using isolated membranes rather than whole cells eliminates confounding variables such as cellular uptake barriers or metabolic degradation, ensuring the observed


 reflects pure receptor-ligand interaction.
Critical Experimental Choices:
  • Artificial Electron Acceptor (DCBQ): We utilize 2,6-dichloro-p-benzoquinone (DCBQ) to accept electrons directly from the

    
     site. This bypasses Cytochrome b6f and Photosystem I (PSI), ensuring the oxygen evolution rate (OER) is strictly a function of PSII activity.
    
  • Chemical Uncoupling (

    
    ):  Ammonium chloride is added to dissipate the transmembrane proton gradient (
    
    
    
    ). This ensures that electron transport operates at its maximum uncoupled rate and is not rate-limited by ATP synthase activity.
  • Clark-Type Polarography: A Clark-type oxygen electrode provides continuous, real-time polarographic measurement of dissolved

    
    , allowing for the precise calculation of initial linear reaction rates.
    

Workflow Step1 1. Thylakoid Isolation (Spinach Leaves + Buffer Homogenization) Step2 2. Chlorophyll Quantification (Arnon's Method, 80% Acetone) Step1->Step2 Step3 3. Inhibitor Preparation (Probe dissolved in 100% DMSO) Step2->Step3 Step4 4. Clark Electrode Calibration (Air-saturated water vs. Sodium Dithionite) Step3->Step4 Step5 5. Oxygen Evolution Assay (Actinic Light + DCBQ + NH4Cl) Step4->Step5 Step6 6. Data Analysis (OER Calculation & IC50 Determination) Step5->Step6

Fig 2: Step-by-step experimental workflow for the in vitro oxygen evolution assay.

Step-by-Step Methodology

Phase 1: Thylakoid Membrane Isolation

Note: All steps must be performed at 4°C under dim green safe-light to prevent premature photoactivation and degradation of the OEC.

  • Homogenization: Homogenize 50 g of deveined spinach leaves in 150 mL of Grinding Buffer (330 mM Sorbitol, 50 mM HEPES pH 7.5, 5 mM

    
    , 1 mM 
    
    
    
    , 1 mM EDTA, 2 mM Sodium Ascorbate, 0.1% BSA) using a pre-chilled blender.
  • Filtration & Centrifugation: Filter the homogenate through four layers of Miracloth. Centrifuge the filtrate at 3,000 × g for 5 minutes.

  • Washing: Discard the supernatant. Gently resuspend the pellet in 50 mL of Assay Buffer (same as Grinding Buffer, omitting Ascorbate and BSA). Centrifuge again at 3,000 × g for 5 minutes.

  • Final Suspension: Resuspend the final thylakoid pellet in 2–3 mL of Assay Buffer.

Phase 2: Chlorophyll Quantification (Arnon's Method)
  • Extract 10 µL of the thylakoid suspension in 990 µL of 80% (v/v) aqueous acetone.

  • Centrifuge at 10,000 × g for 2 minutes to pellet proteins.

  • Measure the absorbance of the supernatant at 645 nm and 663 nm against an 80% acetone blank.

  • Calculate total chlorophyll concentration:

    
    .
    
  • Dilute the stock thylakoid suspension to a working concentration of 2 mg Chl/mL using Assay Buffer.

Phase 3: Probe Preparation & Electrode Calibration
  • Inhibitor Stock: Dissolve N-(3,4-dichlorophenyl)octanamide in 100% anhydrous DMSO to create a 10 mM stock[2]. Prepare serial dilutions (0.1 µM to 100 µM) in DMSO.

    • Causality Check: The final DMSO concentration in the assay chamber must strictly remain

      
       (v/v). Higher concentrations of organic solvents will strip peripheral proteins from the OEC, artificially inhibiting oxygen evolution[5].
      
  • Calibration: Calibrate the Clark-type electrode at 25°C. Set the 100% saturation point using vigorously stirred distilled water. Establish the 0% baseline by adding a few crystals of sodium dithionite (

    
    ) to chemically scavenge all dissolved oxygen.
    
Phase 4: Oxygen Evolution Assay Execution
  • Add 1.8 mL of Assay Buffer to the temperature-controlled (25°C) electrode chamber.

  • Add 10 µL of 0.5 M

    
      (final conc. ~2.5 mM) and 10 µL of 0.1 M DCBQ  (final conc. ~0.5 mM).
    
  • Inject 15 µL of the working thylakoid suspension (final conc. ~15 µg Chl/mL).

  • Add 20 µL of the N-(3,4-dichlorophenyl)octanamide dilution (or pure DMSO for the control).

  • Dark Incubation: Allow the mixture to incubate in the dark for exactly 3 minutes. Causality: This dark phase is critical; it provides the necessary time for the highly lipophilic octanamide chain to partition into the lipid bilayer and reach thermodynamic binding equilibrium at the

    
     site.
    
  • Illumination: Turn on the actinic light source (saturating red light,

    
    ).
    
  • Record the linear rate of oxygen evolution for 2 minutes.

Data Presentation & Comparative Analysis

Calculate the Oxygen Evolution Rate (OER) in


. Convert the raw rates to a percentage of the DMSO vehicle control. Plot the % activity against the logarithmic concentration of the inhibitor to derive the half-maximal inhibitory concentration (

).

Table 1: Comparative Lipophilicity and PSII Inhibition of 3,4-Dichlorophenyl Derivatives Quantitative data illustrating the structure-activity relationship (SAR) of acyl chain elongation[3],[6].

CompoundStructural ClassLog P (Lipophilicity)Apparent

(µM)
Primary Application
Diuron (DCMU) Phenylurea~2.801.9 - 2.1Standard PSII Reference Inhibitor
Propanil Propanamide~3.303.5 - 4.0Herbicide / Short-chain probe
N-(3,4-dichlorophenyl)octanamide Octanamide~5.200.8 - 1.2Highly lipophilic membrane probe

Note:


 values represent typical ranges observed in isolated spinach thylakoids under uncoupled conditions. The octanamide derivative typically exhibits a lower apparent 

due to its massive localized accumulation within the hydrophobic membrane phase.

Self-Validating Assay Controls & Troubleshooting

To guarantee the trustworthiness of the data, the following internal controls must be run during every experimental session:

  • Dark Baseline Verification: Prior to turning on the actinic light, the electrode trace must be perfectly flat. Any oxygen consumption in the dark indicates mitochondrial contamination or auto-oxidation of the electron acceptor.

  • Vehicle Control Integrity: The OER of the DMSO-only control must be within 5% of a buffer-only control. If DMSO causes

    
     inhibition, the thylakoid membranes are structurally compromised.
    
  • Internal Standard Validation: Run a parallel dose-response curve using DCMU[6]. If the

    
     of DCMU deviates significantly from ~2.0 µM, the 
    
    
    
    binding pockets in the thylakoid preparation are degraded, and the batch must be discarded.
  • Coupling Check: Compare the OER of a control sample with and without

    
    . A healthy thylakoid preparation should show a 2- to 3-fold increase in oxygen evolution upon the addition of the uncoupler. If no increase is observed, the membranes are already uncoupled (likely due to mechanical shearing during homogenization).
    

References

1.[2] Title: Buy N-(3,4-dichlorophenyl)octanamide | 730-25-6 - Smolecule Source: smolecule.com URL: 2.[1] Title: Screening Assessment for the Challenge Urea, N'-(3,4-dichlorophenyl)-N,N-dimethyl- (Diuron) - Canada.ca Source: canada.ca URL: 3.[3] Title: Substituted Pyrazinecarboxamides: Preparation and Biological Activity Source: mdpi.org URL: 4.[4] Title: Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides - MDPI Source: mdpi.com URL: 5.[6] Title: Preparation and Herbicidal Activities of Substituted Amides of Quinoline Derivatives - Sciforum Source: sciforum.net URL: 6. Title: 3-(3,4-DICHLORPHENYL)-1,1- DIMETHYLUREA (DIURON) - Ataman Kimya Source: atamanchemicals.com URL: 7.[5] Title: Preparation and Photosynthesis-Inhibiting Activity of Novel Dihalogenated 3-Hydroxynaphthalene-2-carboxanilides - MDPI Source: mdpi.com URL:

Sources

Application

HPLC method for detection of N-(3,4-dichlorophenyl)octanamide residues

Title: High-Performance Liquid Chromatography (HPLC) Method for the Detection and Quantification of N-(3,4-dichlorophenyl)octanamide Residues Executive Summary This application note details a robust, validated High-Perfo...

Author: BenchChem Technical Support Team. Date: March 2026

Title: High-Performance Liquid Chromatography (HPLC) Method for the Detection and Quantification of N-(3,4-dichlorophenyl)octanamide Residues

Executive Summary

This application note details a robust, validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantification of N-(3,4-dichlorophenyl)octanamide (CAS: 730-25-6) residues. Designed for researchers and analytical scientists, this protocol provides a self-validating analytical framework suitable for pharmaceutical intermediate tracking, quality control, and environmental residue monitoring.

Introduction & Chemical Profile

N-(3,4-dichlorophenyl)octanamide is an organic amide characterized by a dichlorophenyl group and a highly hydrophobic octanamide moiety. It is synthesized via the reaction of 3,4-dichloroaniline (3,4-DCA) and octanoic acid.

The parent amine, 3,4-DCA, is a well-documented, highly toxic primary metabolite of phenylurea herbicides (e.g., diuron) and dicarboximide fungicides . Because 3,4-DCA and its lipophilic derivatives exhibit significant bioaccumulation potential and environmental persistence, detecting their residues in complex matrices is critical for toxicological assessments and pharmaceutical purity profiling.

Analytical Rationale (E-E-A-T)

To ensure scientific integrity and reproducibility, the method parameters were engineered based on the specific physicochemical properties of the analyte:

  • Stationary Phase (C18 Column): The addition of the octanoyl chain to the 3,4-dichlorophenyl ring results in a highly lipophilic molecule (estimated logP > 5). A strongly retentive Octadecylsilane (C18) column is required to retain the analyte and adequately resolve it from early-eluting polar matrix interferences.

  • Mobile Phase (Acetonitrile/Water with 0.1% Formic Acid): Acetonitrile is selected over methanol due to its superior elution strength for highly hydrophobic compounds and its ability to maintain lower system backpressure. The inclusion of 0.1% Formic Acid suppresses residual silanol ionization on the stationary phase, preventing peak tailing and ensuring compatibility if orthogonal LC-MS/MS confirmation is required .

  • Detection Wavelength (254 nm): The dichlorophenyl moiety exhibits strong

    
     transitions. Monitoring at 254 nm provides an optimal signal-to-noise ratio while minimizing baseline drift from the organic gradient.
    

Reagents and Materials

  • Analyte Standard: N-(3,4-dichlorophenyl)octanamide (Purity

    
     98%).
    
  • Solvents: HPLC-grade Acetonitrile (ACN) and Ultrapure Water (18.2 M

    
    cm).
    
  • Additives: LC-MS grade Formic Acid.

  • Consumables: 0.22 µm PTFE syringe filters, 15 mL polypropylene centrifuge tubes.

Sample Preparation Protocol (Self-Validating System)

This protocol utilizes a modified solid-liquid extraction (SLE) approach. Acetonitrile is utilized as the extraction solvent due to its high efficiency in precipitating proteins and extracting dichloroaniline derivatives from complex matrices .

Step-by-Step Methodology:

  • Sample Aliquoting: Weigh exactly 1.0 g of the homogenized sample matrix into a 15 mL polypropylene centrifuge tube.

  • System Validation (Spikes & Blanks):

    • Matrix Spike: Fortify a duplicate sample with a known concentration (e.g., 10 µg/g) of the N-(3,4-dichlorophenyl)octanamide reference standard to assess recovery.

    • Matrix Blank: Prepare an unspiked matrix sample to verify the absence of co-eluting interferences.

  • Extraction: Add 5.0 mL of 100% HPLC-grade Acetonitrile to the tube.

  • Agitation: Vortex the mixture vigorously for 2 minutes, followed by ultrasonication for 10 minutes at room temperature to maximize analyte desorption.

  • Centrifugation: Centrifuge the samples at 8,000 rpm for 5 minutes to pellet the insoluble matrix components.

  • Filtration: Draw the supernatant into a syringe and filter through a 0.22 µm PTFE syringe filter directly into an amber HPLC autosampler vial.

HPLC Method Parameters

The following gradient method ensures the elution of the highly retained N-(3,4-dichlorophenyl)octanamide while washing the column of late-eluting lipophilic matrix components.

Table 1: HPLC Instrument and Method Parameters

ParameterSpecification
Column C18 (150 mm × 4.6 mm, 5 µm)
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 40°C
Detection UV at 254 nm

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase B
0.04060
2.04060
8.0595
12.0595
12.14060
15.04060 (Re-equilibration)

Method Validation Criteria

To establish a self-validating system, the method must meet the following System Suitability Testing (SST) criteria prior to sample analysis, aligning with standard validation guidelines for trace residue analysis .

Table 3: System Suitability and Validation Acceptance Criteria

ParameterAcceptance CriteriaScientific Rationale
Retention Time (RT) %RSD

1.0% (n=5)
Ensures pump proportioning and gradient stability.
Peak Area %RSD

2.0% (n=5)
Validates autosampler precision and injection linearity.
Tailing Factor (

)
0.8 - 1.5Confirms absence of secondary silanol interactions.
Theoretical Plates (

)

5,000
Verifies column packing efficiency and mass transfer.
Spike Recovery 80% - 120%Confirms extraction efficiency and lack of matrix suppression.

Analytical Workflow Visualization

G A Sample Matrix (Pharmaceutical/Environmental) B Solvent Extraction (100% Acetonitrile) A->B C Filtration / Centrifugation (0.22 µm PTFE) B->C D RP-HPLC Separation (C18 Column, Gradient) C->D E UV Detection (254 nm) D->E F Data Analysis & Quantification E->F

Analytical workflow for the extraction and HPLC quantification of N-(3,4-dichlorophenyl)octanamide.

Troubleshooting Guide

  • Broad or Tailing Peaks: Given the highly hydrophobic nature of the octanamide chain, peak tailing may occur if the column temperature is too low. Ensure the column oven is calibrated to 40°C to improve the kinetics of mass transfer. Verify that 0.1% Formic Acid is present in both mobile phases to suppress silanol activity.

  • Retention Time Shifts: A highly lipophilic analyte is extremely sensitive to minor changes in the organic composition of the mobile phase. Ensure mobile phases are properly degassed and pump proportioning valves are functioning correctly.

  • High Background Noise at 254 nm: Check for UV-absorbing impurities in the Acetonitrile or matrix carryover. Run a blank gradient (injecting 100% ACN) to confirm column cleanliness before proceeding with sample batches.

References

  • Dong, Y., Yao, X., Zhang, W., & Wu, X. (2023). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. Foods, 12(15), 2875. URL:[Link]

  • U.S. Environmental Protection Agency (EPA). (2019). Environmental Chemistry Method for Propanil & 3,4-DCA in Water. URL:[Link]

Method

Application Note: Advanced Experimental Design for Dicumyl Peroxide (DCPO) Dose-Response Profiling in Microalgae

1. Executive Summary & Scope Dicumyl peroxide (DCPO) is a highly reactive organic peroxide utilized extensively as a cross-linking agent and polymerization initiator in the plastics and rubber industries[1].

Author: BenchChem Technical Support Team. Date: March 2026

1. Executive Summary & Scope Dicumyl peroxide (DCPO) is a highly reactive organic peroxide utilized extensively as a cross-linking agent and polymerization initiator in the plastics and rubber industries[1]. Due to its widespread industrial application and potential for environmental leakage, DCPO poses a significant ecological risk. It is classified as highly toxic to aquatic life with long-lasting effects (Aquatic Chronic 1)[2]. Establishing accurate dose-response curves in primary producers, such as microalgae, is essential for ecological risk assessment. This application note details a robust, self-validating experimental design for evaluating DCPO toxicity in the freshwater microalga Raphidocelis subcapitata, adapting the OECD 201 guideline to account for the unique physicochemical challenges of organic peroxides[3].

2. Mechanistic Grounding: Causality of DCPO Toxicity in Algae To design a predictive assay, one must understand the toxicodynamics of the test article. DCPO induces cytotoxicity primarily through the generation of reactive oxygen species (ROS) upon thermal or catalytic decomposition. In photosynthetic organisms, these ROS target the lipid-rich thylakoid membranes, initiating lipid peroxidation. This structural degradation uncouples the electron transport chain in Photosystem II (PSII), leading to an immediate drop in photosynthetic efficiency (measurable via delayed fluorescence) and subsequent cell cycle arrest[4].

Mechanism DCPO Dicumyl Peroxide (DCPO) ROS ROS Generation DCPO->ROS LPO Lipid Peroxidation (Thylakoid) ROS->LPO PSII PSII Uncoupling (↓ Fv/Fm) LPO->PSII Growth Growth Inhibition (Cell Arrest) PSII->Growth

Fig 1. Mechanistic pathway of DCPO-induced oxidative stress and photosynthetic inhibition in algae.

3. Experimental Design & Causality: Overcoming Physicochemical Hurdles Standard algal toxicity assays often fail when applied to organic peroxides due to their specific chemical properties. This protocol engineers solutions for three primary challenges:

  • Challenge 1: Low Water Solubility. DCPO is highly lipophilic and poorly soluble in standard aqueous media.

    • Design Choice: Utilize Dimethyl sulfoxide (DMSO) as a carrier solvent. The final DMSO concentration must be strictly maintained at

      
       (v/v) across all test and control vessels to prevent solvent-induced baseline toxicity while ensuring DCPO bioavailability.
      
  • Challenge 2: Volatility and Reactivity. DCPO can degrade or volatilize during a standard 72-hour open-flask incubation.

    • Design Choice: Conduct the assay in completely sealed borosilicate glass vials with zero headspace. To prevent carbon limitation and pH drift in a sealed system, the culture medium must be supplemented with additional sodium bicarbonate (

      
      ) to sustain exponential growth.
      
  • Challenge 3: Endpoint Sensitivity & Debris Interference. Relying solely on optical density (OD) underestimates toxicity because dead cells and precipitated DCPO scatter light.

    • Design Choice: Implement a dual-readout system utilizing Flow Cytometry (for precise viable cell counting via auto-fluorescence) and Pulse-Amplitude-Modulation (PAM) Fluorometry (to detect early-onset PSII inhibition before cell death occurs)[4].

Workflow A Algal Pre-culture (R. subcapitata, 3 days) D Inoculation in Sealed Vials (Zero Headspace + NaHCO3) A->D B DCPO Stock Prep (DMSO carrier ≤0.1%) C Dose Range Preparation (0.1 to 20 mg/L) B->C C->D E Incubation (72h, 24°C, Continuous Light) D->E F Data Acquisition (Flow Cytometry & PAM) E->F G Dose-Response Modeling (4PL Regression) F->G

Fig 2. Step-by-step experimental workflow for DCPO dose-response profiling in microalgae.

4. Step-by-Step Protocol

Phase 1: Culture Preparation and Synchronization

  • Inoculum Preparation: Cultivate Raphidocelis subcapitata in OECD TG 201 standard medium for 3 days prior to the test to ensure the population is in the exponential growth phase[3].

  • Cell Density Adjustment: Quantify the pre-culture using a flow cytometer. Dilute the culture with fresh medium to achieve a starting cell density of exactly

    
     cells/mL.
    

Phase 2: DCPO Stock and Test Solution Preparation 3. Stock Solution: Dissolve analytical-grade DCPO in DMSO to create a master stock of 20 mg/mL. Prepare immediately before use to prevent premature peroxide decomposition. 4. Serial Dilution: Prepare a geometric dilution series. Recommended nominal test concentrations for DCPO: 0.1, 0.32, 1.0, 3.2, 10.0, and 20.0 mg/L[2]. 5. Spiking: Spike the DCPO/DMSO stocks into the algal test medium. Ensure the final DMSO concentration is exactly 0.1% (v/v) in all test groups, including the solvent control.

Phase 3: Inoculation and Incubation 6. Vessel Loading: Transfer 50 mL of the spiked test solutions into 50 mL sterile borosilicate glass vials, filling them to the brim to achieve zero headspace. 7. Replication: Prepare three biological replicates per DCPO concentration, six replicates for the solvent control, and six replicates for the negative (medium-only) control. 8. Incubation: Seal the vials tightly with PTFE-lined caps. Incubate at 24 ± 1°C under continuous illumination (60-120 µE m⁻² s⁻¹) on an orbital shaker at 100 rpm for 72 hours.

Phase 4: Data Acquisition 9. Daily Sampling: At 24, 48, and 72 hours, aseptically remove a 1 mL aliquot from each vial. Reseal immediately to prevent volatilization. 10. Flow Cytometry: Analyze 0.5 mL of the aliquot to determine viable cell density. Use chlorophyll auto-fluorescence gating (excitation 488 nm, emission >650 nm) to exclude non-algal particles and precipitated DCPO. 11. PAM Fluorometry: Dark-adapt the remaining 0.5 mL for 15 minutes, then measure the maximum quantum yield of PSII (


) to assess immediate physiological stress[4].

5. Data Presentation and Statistical Analysis

Calculate the specific growth rate (


) for each replicate over the 72-hour period. Plot the percentage inhibition of growth rate relative to the solvent control against the log-transformed DCPO concentration. Fit the data using a 4-parameter logistic (4PL) non-linear regression model to derive the 

and

values.

Table 1: Quantitative Acceptance Criteria and Expected Dose-Response Parameters

ParameterMeasurement MethodValidity Criterion / Expected RangeBiological Significance
Control Growth Rate (

)
Flow Cytometry

day

Ensures baseline health and exponential growth of the culture.
Coefficient of Variation (CV) Flow Cytometry

(Section-by-section)
Validates assay reproducibility and pipetting accuracy.

(Growth Inhibition)
4PL Regression

mg/L
Primary regulatory endpoint for aquatic toxicity profiling.
Maximum Quantum Yield (

)
PAM Fluorometry

(Control at 72h)
Confirms intact PSII photochemistry; drops rapidly in DCPO-treated cells.

References 1.[1] 1 - ResearchGate 2.[3] 3 - Vanderbilt University / MilliporeSigma 3.[4]4 - PLoS ONE 4.[2] 2 - Fisher Scientific

Sources

Application

Synthesis and Application of[³H]-N-(3,4-Dichlorophenyl)octanamide for Lipid-Protein Binding Studies

As research into lipid-amide signaling and hydrophobic binding pockets accelerates, the need for high-quality, radiolabeled molecular probes is paramount. The compound N-(3,4-dichlorophenyl)octanamide (C₁₄H₁₉Cl₂NO, MW 28...

Author: BenchChem Technical Support Team. Date: March 2026

As research into lipid-amide signaling and hydrophobic binding pockets accelerates, the need for high-quality, radiolabeled molecular probes is paramount. The compound N-(3,4-dichlorophenyl)octanamide (C₁₄H₁₉Cl₂NO, MW 288.21 g/mol ) serves as an archetypal lipophilic probe[1]. Its structure features an octanamide tail designed to interrogate hydrophobic regions of target enzymes or receptors, anchored by a 3,4-dichlorophenyl headgroup that facilitates robust π-π and halogen-bonding interactions with aromatic residues[1]. Such halogenated phenyl rings are privileged scaffolds, frequently utilized to enhance positive allosteric modulation and binding affinity in complex receptor systems[2].

To quantitatively map these interactions, we must synthesize a radioligand with high specific activity and low non-specific binding. While custom tritiation via catalytic reduction is an option, the direct amidation of commercially available [³H]-octanoic acid—a well-established precursor historically used in 3[3]—with 3,4-dichloroaniline offers a highly efficient, self-validating synthetic route.

This guide details the causality-driven methodology for the radiosynthesis, purification, and application of [³H]-N-(3,4-dichlorophenyl)octanamide in equilibrium binding assays.

Part I: Radiosynthesis Strategy and Workflow

The radiosynthesis of [³H]-N-(3,4-dichlorophenyl)octanamide relies on the activation of [³H]-octanoic acid to its corresponding acid chloride, followed by nucleophilic acyl substitution by 3,4-dichloroaniline.

Causality of Experimental Choices:

  • Activation Method: We utilize oxalyl chloride with a catalytic amount of DMF rather than standard carbodiimide coupling (e.g., EDC/NHS). Oxalyl chloride drives the formation of the highly reactive [³H]-octanoyl chloride quantitatively and irreversibly, converting byproducts into volatile gases (CO, CO₂, HCl). This is critical when working with expensive, micro-scale radioactive precursors to maximize radiochemical yield.

  • Base Selection: N,N-Diisopropylethylamine (DIPEA) is employed as a non-nucleophilic base during the amidation step. It efficiently scavenges the generated HCl without competing with the aniline for the acyl chloride, preventing the formation of unwanted radiolabeled side products.

Synthesis A [³H]-Octanoic Acid (Precursor) B Activation (Oxalyl Chloride, DMF cat.) A->B C [³H]-Octanoyl Chloride (Intermediate) B->C D Amidation (3,4-Dichloroaniline, DIPEA, DCM) C->D E Crude Radioligand D->E F RP-HPLC Purification (C18 Column) E->F G Pure[³H]-N-(3,4-dichlorophenyl)octanamide (>99% Radiochemical Purity) F->G

Caption: Workflow for the radiosynthesis and purification of [³H]-N-(3,4-dichlorophenyl)octanamide.

Protocol 1: Synthesis and Purification

Step 1: Acid Activation

  • Transfer 1.0 mCi of [³H]-octanoic acid (typically supplied in ethanol) to a conical glass reaction vial. Carefully evaporate the solvent under a gentle stream of nitrogen gas.

  • Resuspend the residue in 100 µL of anhydrous dichloromethane (DCM).

  • Add 2.0 equivalents of oxalyl chloride (relative to total octanoic acid, including any cold carrier) and 1 µL of anhydrous DMF as a catalyst.

  • Stir at room temperature for 30 minutes. The cessation of gas evolution indicates the complete formation of [³H]-octanoyl chloride.

Step 2: Amidation

  • In a separate vial, prepare a solution of 3,4-dichloroaniline (1.5 equivalents) and DIPEA (3.0 equivalents) in 100 µL of anhydrous DCM.

  • Dropwise, add the aniline solution to the [³H]-octanoyl chloride vial at 0°C to control the exothermic reaction and minimize side reactions.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Quench the reaction with 50 µL of methanol and evaporate the solvent under nitrogen.

Step 3: Self-Validating Purification (RP-HPLC) To ensure the identity and purity of the radioligand, the crude mixture is spiked with a known amount of "cold" (unlabeled) N-(3,4-dichlorophenyl)octanamide standard before injection. The perfect overlap of the UV absorbance peak (from the cold standard) and the radioactive peak (from the inline flow scintillation analyzer) serves as an absolute, self-validating proof of identity.

Table 1: Chromatographic Conditions and Radiochemical Yield
ParameterValueRationale / Causality
Column C18 Analytical (4.6 x 150 mm, 5 µm)Optimal stationary phase for resolving lipophilic amides.
Mobile Phase 70% Acetonitrile / 30% Water (0.1% TFA)Isocratic elution ensures sharp peak shape and prevents tailing.
Flow Rate 1.0 mL/minBalances resolution with fraction collection timing.
Retention Time ~12.5 minVerified via strict co-elution with the unlabeled standard.
Radiochemical Purity >99%Critical for minimizing background noise in binding assays.
Specific Activity ~30-60 Ci/mmolDependent on the isotopic enrichment of the [³H]-octanoic acid.

Part II: Radioligand Binding Assay Methodology

Because N-(3,4-dichlorophenyl)octanamide is highly lipophilic, it is prone to non-specific binding (NSB) to assay tubes, pipette tips, and glass fiber filters. The assay protocol must be engineered to mitigate these artifacts, ensuring that the measured radioactivity reflects true biological interactions.

Causality of Experimental Choices:

  • Carrier Proteins: Bovine Serum Albumin (BSA) is included in the incubation buffer. BSA acts as a lipid sink and carrier, preventing the highly hydrophobic radioligand from partitioning into the walls of the plastic assay tubes.

  • Filter Pre-treatment: Glass fiber (GF/B) filters possess a net negative charge and high surface area, which readily traps lipophilic compounds. Pre-soaking the filters in 0.1% polyethylenimine (PEI) neutralizes the charge and coats the glass fibers, drastically reducing NSB.

  • Cold Ligand Saturation: To define NSB, parallel tubes are incubated with a massive excess (10 µM) of unlabeled ligand. This saturates all specific, high-affinity biological sites. Any radioactivity remaining in these tubes is mathematically subtracted from the "Total Binding" to yield the "Specific Binding."

BindingAssay Membrane Target Membrane Prep (Receptor/Enzyme) Incubation Incubation (Equilibrium Binding) Membrane->Incubation Ligand [³H]-Radioligand (Probe) Ligand->Incubation Filtration Rapid Vacuum Filtration (GF/B Filters) Incubation->Filtration Wash Washing (Remove Unbound Ligand) Filtration->Wash LSC Liquid Scintillation Counting (Quantify Bound Radioactivity) Wash->LSC

Caption: Radioligand binding assay workflow from incubation to liquid scintillation counting.

Protocol 2: Equilibrium Binding Assay

Step 1: Preparation of Assay Matrix

  • Prepare the binding buffer: 50 mM Tris-HCl (pH 7.4), 1 mM EDTA, 3 mM MgCl₂, and 0.1% fatty-acid-free BSA.

  • Pre-soak GF/B filter plates in 0.1% PEI for at least 1 hour at room temperature.

  • Thaw target membrane preparations (e.g., FAAH-expressing cell membranes) on ice and homogenize briefly to ensure uniform suspension.

Step 2: Incubation

  • In silanized glass tubes or low-binding polypropylene plates, assemble the assay mixture (total volume: 200 µL):

    • Total Binding (TB) Tubes: 100 µL membranes + 50 µL buffer + 50 µL [³H]-N-(3,4-dichlorophenyl)octanamide (final concentration 0.5 - 5.0 nM).

    • Non-Specific Binding (NSB) Tubes: 100 µL membranes + 50 µL unlabeled N-(3,4-dichlorophenyl)octanamide (final concentration 10 µM) + 50 µL radioligand.

  • Incubate the reactions at 30°C for 60 minutes to reach thermodynamic equilibrium.

Step 3: Filtration and Detection

  • Terminate the reaction by rapid vacuum filtration through the PEI-treated GF/B filters using a cell harvester.

  • Immediately wash the filters three times with 1.0 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4). Note: The rapid drop in temperature kinetically traps the receptor-ligand complex, while the flow removes unbound radioligand.

  • Extract the filters, place them in scintillation vials, add 3 mL of liquid scintillation cocktail, and incubate in the dark for 2 hours to allow for complete fluorophore extraction.

  • Quantify the bound radioactivity using a Liquid Scintillation Counter (LSC) set to the tritium energy window (0-18.6 keV).

Table 2: Radioligand Binding Assay Validation Parameters
ParameterValue / ConditionPurpose / Causality
Radioligand Concentration 0.5 - 5.0 nMBrackets the anticipated

to ensure accurate saturation binding curves.
Non-Specific Binding (NSB) 10 µM cold ligandSaturates specific sites; allows calculation of true specific binding.
Incubation Buffer 50 mM Tris-HCl, pH 7.4, 0.1% BSABSA acts as a carrier to prevent lipophilic ligand adsorption to plastics.
Filter Pre-treatment 0.1% PEI for 1 hourNeutralizes glass fiber charge, drastically reducing NSB of the probe.
Wash Buffer Ice-cold 50 mM Tris-HCl, pH 7.4Rapid cooling kinetically traps the receptor-ligand complex during washing.

References

  • Buy N-(3,4-dichlorophenyl)octanamide | 730-25-6 - Smolecule. Smolecule.com.
  • Structure–Activity Studies of 1H-Imidazo[4,5-c]quinolin-4-amine Derivatives as A3 Adenosine Receptor Positive Allosteric Modulators - ACS Public
  • Biosynthesis of lipoic acid. 1. Incorporation of specifically tritiated octanoic acid into lipoic acid | Journal of the American Chemical Society. J. Am. Chem. Soc.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing DCPO Precipitation in Cell Culture Media

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most pervasive challenges in in vitro pharmacology and cell biology: the aqueous precipitation...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most pervasive challenges in in vitro pharmacology and cell biology: the aqueous precipitation of highly lipophilic compounds.

DCPO—whether utilized as an oxazolidinedione derivative (5-(3,5-dichlorophenyl)-2,4-oxazolidinedione) in hepatotoxicity models or as a hydrophobic fluorescent probe—exhibits a high partition coefficient (LogP) and lacks inherent aqueous solubility[1]. When introducing DCPO into cell culture media from an organic stock, researchers frequently encounter macroscopic precipitation or invisible colloidal aggregation, both of which invalidate assay results. This guide provides the mechanistic causality, quantitative parameters, and self-validating protocols required to maintain DCPO solubility.

The Causality of "Solvent Shock" and Nucleation

To prevent precipitation, we must first understand the thermodynamics of solvation. DCPO is typically dissolved in 100% anhydrous Dimethyl Sulfoxide (DMSO) to create a master stock. In this state, the hydrophobic core of DCPO is thermodynamically stabilized by a DMSO solvation shell.

When this concentrated stock is injected directly into a large volume of aqueous cell culture media, solvent shock occurs[2]. The DMSO rapidly diffuses into the bulk water phase much faster than the DCPO molecules can disperse. This strips the DCPO of its solvation shell, creating localized zones of extreme supersaturation. Driven by hydrophobic collapse, the DCPO molecules rapidly self-associate (nucleation), leading to aggregation and eventual macroscopic precipitation ("crashing out")[3].

G A DCPO in 100% DMSO (Thermodynamically Stable) B Direct Addition to Aqueous Media (Rapid Solvent Exchange) A->B Incorrect Protocol F Stepwise Dilution / Co-solvents (Controlled Solvation) A->F Correct Protocol C Localized Supersaturation (Solvent Shock) B->C D Nucleation & Aggregation C->D E Macroscopic Precipitation (Assay Failure) D->E G Stable DCPO Micelles/Complexes (Bioavailable) F->G

Thermodynamic pathways of DCPO solvation versus precipitation.

Quantitative Parameters & Tolerances

Successful in vitro administration of DCPO requires balancing the compound's solubility limits against the cytotoxicity thresholds of the solvent (DMSO). Exceeding a final DMSO concentration of 0.5% will induce transcriptomic stress and cytotoxicity in most cell lines[4].

Table 1: Standard Solubilization Parameters for DCPO
ParameterRecommended ValueScientific Rationale
Master Stock Concentration 10 mM – 50 mMHigh concentration minimizes the final volume of DMSO required.
Master Stock Solvent 100% Anhydrous DMSOWater absorption in DMSO dramatically lowers DCPO solubility.
Intermediate Concentration 100 µMPrevents localized solvent shock during final dilution.
Final Working Concentration 1 µM – 10 µMMust remain below the absolute aqueous solubility limit of DCPO.
Table 2: Maximum Tolerated DMSO Concentrations by Cell Line
Cell Line / TypeMax DMSO ToleranceNotes for DCPO Assays
HepG2 (Hepatocytes) ≤ 0.5%Robust; standard model for DCPO toxicity assays.
HeLa / CHO-K1 ≤ 0.2%Moderate sensitivity; strictly control vehicle volumes.
Primary Neurons / Stem Cells ≤ 0.05%Highly sensitive; requires alternative carrier proteins (e.g., BSA).

Self-Validating Experimental Protocols

Do not rely on visual inspection alone to confirm solubility. Micro-precipitates can form that are invisible to the naked eye but will completely block cellular uptake. The following protocols integrate self-validation steps to ensure data integrity.

Protocol A: The Stepwise "Anti-Solvent Shock" Dilution Method

This workflow prevents the localized supersaturation that triggers nucleation[3].

  • Master Stock Preparation: Dissolve DCPO in 100% anhydrous DMSO to yield a 10 mM stock. Aliquot and store at -20°C. Never freeze-thaw.

  • Media Pre-warming (Critical): Pre-warm the complete cell culture media (containing FBS/serum) to exactly 37°C. Cold media drastically reduces the thermodynamic solubility limit.

  • Intermediate Dilution: Pipette 990 µL of the pre-warmed media into a sterile microcentrifuge tube. While vortexing the tube on a medium setting, add 10 µL of the 10 mM DCPO stock dropwise. This creates a 100 µM intermediate solution (1% DMSO).

  • Final Dilution: Immediately transfer 100 µL of the intermediate solution into 900 µL of pre-warmed media in your culture plate. This yields a final concentration of 10 µM DCPO (0.1% DMSO).

  • Self-Validation (Turbidity Check): Read the absorbance of the final media at 600 nm (OD600) using a microplate reader. Compare it against a Vehicle Control (0.1% DMSO in media). If the DCPO well has a higher OD600 than the vehicle, micro-precipitation has occurred.

Workflow N1 Step 1: Master Stock 10 mM DCPO in DMSO N2 Step 2: Intermediate 100 µM in Warm Media (Vortex Immediately) N1->N2 1:100 Dilution N3 Step 3: Final Culture 10 µM DCPO (0.1% Final DMSO) N2->N3 1:10 Dilution N4 N4 N3->N4 Quality Control

Stepwise dilution workflow for preventing DCPO solvent shock.

Protocol B: Carrier-Mediated Solubilization (For Serum-Free Assays)

If your assay requires serum-free conditions, DCPO will lack the hydrophobic binding pockets normally provided by serum albumin, making precipitation almost guaranteed.

  • Supplement your serum-free media with 0.1% to 0.5% (w/v) Bovine Serum Albumin (BSA) (Fatty-acid free).

  • Allow the BSA to fully dissolve and pre-warm the media to 37°C.

  • Perform the Stepwise Dilution (Protocol A). The BSA will act as a molecular chaperone, binding the lipophilic DCPO and keeping it bioavailable in the aqueous phase.

Frequently Asked Questions (FAQ)

Q: My DCPO media looks perfectly clear initially, but I see a crystalline precipitate after 24 hours in the incubator. What is causing this delayed precipitation? A: This is a classic case of dynamic environmental shifts. Over 24 hours, slight evaporation occurs in the incubator, subtly increasing the salt and compound concentration. Furthermore, if the incubator temperature fluctuates, the solubility limit drops. To fix this, ensure your incubator is fully humidified and consider lowering your final working concentration by 20% to create a safety buffer below the absolute solubility limit[3].

Q: Can I just heat the cell culture media to 50°C to force the DCPO into solution? A: No. While heating increases kinetic solubility, cell culture media contains heat-labile components (e.g., L-glutamine, growth factors). Heating to 50°C will degrade the media. Furthermore, once the media cools back to 37°C in the incubator, the DCPO will become supersaturated and precipitate out, ruining the assay.

Q: I am already at the maximum tolerated DMSO limit (0.5%) for my HepG2 cells, but DCPO is still precipitating. What are my options? A: You have reached the thermodynamic limit of the DMSO/Water binary system for this compound. You must introduce a tertiary co-solvent or a carrier. Consider utilizing cyclodextrins (e.g., 2-Hydroxypropyl-β-cyclodextrin), which form inclusion complexes with hydrophobic molecules, drastically increasing their apparent aqueous solubility without the cytotoxicity associated with high DMSO concentrations.

References

  • Cytotoxicity of Thiazolidinedione-, Oxazolidinedione- and Pyrrolidinedione-Ring Containing Compounds in HepG2 Cells - PMC. National Institutes of Health (NIH).
  • Technical Support Center: Preventing Small Molecule Precipitate in Cell Culture Media. Benchchem.
  • How to prevent Dichotomine B precipitation in cell culture media. Benchchem.
  • DMSO Cell Culture Grade | Products. ServiceBio.
Optimization

Technical Support Center: Stability of N-(3,4-dichlorophenyl)octanamide

Welcome to the technical support center for N-(3,4-dichlorophenyl)octanamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for N-(3,4-dichlorophenyl)octanamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address potential stability issues you may encounter during your experiments, particularly concerning its behavior in acidic and basic pH environments.

Introduction to N-(3,4-dichlorophenyl)octanamide Stability

N-(3,4-dichlorophenyl)octanamide is an amide compound with the chemical formula C₁₄H₁₉Cl₂NO.[1] Like other amides, its stability is significantly influenced by pH due to the potential for hydrolysis of the amide bond. Understanding the conditions that may lead to its degradation is crucial for ensuring the accuracy and reproducibility of your experimental results, as well as for determining appropriate formulation and storage conditions.

Under both acidic and basic conditions, the primary degradation pathway for N-(3,4-dichlorophenyl)octanamide is the hydrolysis of the amide linkage. This reaction yields 3,4-dichloroaniline and octanoic acid as the main degradation products.[2]

Frequently Asked Questions (FAQs)

Q1: My assay results for N-(3,4-dichlorophenyl)octanamide are inconsistent. Could pH be a factor?

A1: Absolutely. Inconsistent results are a common indicator of compound instability. N-(3,4-dichlorophenyl)octanamide, being an amide, is susceptible to hydrolysis, and the rate of this degradation is highly dependent on the pH of your experimental medium.[3] If your assay involves solutions with acidic or basic components, or if the pH is not carefully controlled, you may be observing varying degrees of degradation between experiments, leading to poor reproducibility. It is critical to buffer your solutions to a stable pH and to assess the compound's stability under your specific experimental conditions.

Q2: What is the expected degradation pathway for N-(3,4-dichlorophenyl)octanamide in acidic or basic solutions?

A2: The primary degradation pathway is hydrolysis of the amide bond.[2]

  • Under acidic conditions: The carbonyl oxygen of the amide is protonated, which increases the electrophilicity of the carbonyl carbon. A water molecule then acts as a nucleophile, attacking the carbonyl carbon. This leads to the formation of a tetrahedral intermediate which subsequently collapses, breaking the carbon-nitrogen bond to yield 3,4-dichloroaniline and octanoic acid.[1]

  • Under basic conditions: A hydroxide ion (OH⁻) directly attacks the carbonyl carbon of the amide in a nucleophilic acyl substitution reaction. This also forms a tetrahedral intermediate, which then expels the 3,4-dichloroaniline moiety (as an anion, which is subsequently protonated) and forms octanoic acid (as a carboxylate salt).[1][2]

Below is a diagram illustrating the general mechanism of acid- and base-catalyzed amide hydrolysis.

G cluster_acid Acid-Catalyzed Hydrolysis cluster_base Base-Catalyzed Hydrolysis Amide_Acid N-(3,4-dichlorophenyl)octanamide Protonation Protonation of Carbonyl Oxygen Amide_Acid->Protonation + H₃O⁺ Tetrahedral_Intermediate_Acid Tetrahedral Intermediate Protonation->Tetrahedral_Intermediate_Acid + H₂O Products_Acid 3,4-dichloroaniline + Octanoic Acid Tetrahedral_Intermediate_Acid->Products_Acid - H₃O⁺ Amide_Base N-(3,4-dichlorophenyl)octanamide Nucleophilic_Attack Nucleophilic Attack by OH⁻ Amide_Base->Nucleophilic_Attack + OH⁻ Tetrahedral_Intermediate_Base Tetrahedral Intermediate Nucleophilic_Attack->Tetrahedral_Intermediate_Base Products_Base 3,4-dichloroaniline + Octanoate Tetrahedral_Intermediate_Base->Products_Base

Caption: General mechanisms of acid- and base-catalyzed amide hydrolysis.

Q3: At what pH is N-(3,4-dichlorophenyl)octanamide most stable?
Q4: How can I monitor the degradation of N-(3,4-dichlorophenyl)octanamide and the formation of its degradation products?

A4: High-Performance Liquid Chromatography (HPLC) with UV detection or, for greater sensitivity and specificity, HPLC coupled with mass spectrometry (HPLC-MS/MS), are the recommended analytical techniques.[4][5] A stability-indicating method should be developed that can separate the parent compound, N-(3,4-dichlorophenyl)octanamide, from its degradation products, 3,4-dichloroaniline and octanoic acid, as well as any other potential impurities.[4][6]

Troubleshooting Guide

Observed Issue Potential Cause Recommended Action
Loss of compound concentration over a short period in solution. The pH of the solution may be too acidic or too basic, causing rapid hydrolysis.Measure the pH of your solution. If it is outside the near-neutral range (pH 6-8), consider using a suitable buffer system to maintain a stable pH.
Appearance of unknown peaks in my chromatogram. These could be the degradation products: 3,4-dichloroaniline and octanoic acid.Confirm the identity of the new peaks by running standards of the expected degradation products. Alternatively, use HPLC-MS/MS to identify the mass of the unknown peaks and compare them to the masses of the expected degradants.[5][7]
Variability in results when using different batches of solvents or reagents. The pH of your solutions may vary between batches due to differences in the purity of solvents or the preparation of reagents.Always use high-purity solvents and freshly prepared buffers. It is good practice to measure and adjust the pH of your final solution before each experiment.
Precipitation of the compound from the solution. The degradation products may have different solubility profiles than the parent compound. Alternatively, a change in pH upon degradation could affect the solubility of the parent compound.Characterize the precipitate to determine if it is the parent compound or a degradation product. Adjusting the pH or the solvent system may be necessary to maintain solubility.

Experimental Protocols

Protocol 1: Forced Degradation Study for N-(3,4-dichlorophenyl)octanamide

Forced degradation studies are essential for understanding the degradation pathways and developing stability-indicating analytical methods.[8]

Objective: To investigate the degradation of N-(3,4-dichlorophenyl)octanamide under acidic and basic stress conditions.

Materials:

  • N-(3,4-dichlorophenyl)octanamide

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • Methanol or Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • HPLC system with UV or MS detector

Procedure:

  • Sample Preparation: Prepare a stock solution of N-(3,4-dichlorophenyl)octanamide in methanol or acetonitrile at a concentration of 1 mg/mL.

  • Acidic Degradation:

    • In a clean vial, mix a known volume of the stock solution with 0.1 M HCl.

    • Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, and 24 hours).

    • At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

  • Basic Degradation:

    • In a separate vial, mix a known volume of the stock solution with 0.1 M NaOH.

    • Follow the same incubation and sampling procedure as for the acidic degradation, neutralizing the aliquots with 0.1 M HCl.

  • Control Sample: Prepare a control sample by diluting the stock solution in the mobile phase without acid or base and keep it at room temperature.

  • Analysis: Analyze all samples by a validated stability-indicating HPLC method. Monitor the decrease in the peak area of the parent compound and the increase in the peak areas of the degradation products.

Caption: Workflow for a forced degradation study.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating N-(3,4-dichlorophenyl)octanamide from its degradation products.

Starting HPLC Conditions (to be optimized):

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by UV-Vis scan of the parent compound (likely in the range of 220-260 nm).

  • Injection Volume: 10 µL.

Method Development and Validation:

  • Specificity: Inject solutions of the parent compound, the degradation products (if available as standards), and a mixture of all. The method is specific if all compounds are well-resolved. Also, analyze the samples from the forced degradation study to ensure separation from any new peaks.

  • Linearity: Prepare a series of dilutions of N-(3,4-dichlorophenyl)octanamide and its degradation products to establish a linear relationship between concentration and peak area.

  • Accuracy and Precision: Determine the accuracy (recovery) and precision (repeatability and intermediate precision) of the method.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Establish the lowest concentration of the compound and its degradants that can be reliably detected and quantified.

By following these guidelines and protocols, you will be well-equipped to investigate and manage the stability of N-(3,4-dichlorophenyl)octanamide in your research. For further assistance, please do not hesitate to contact our technical support team.

References

  • Allen, A. (2025, March 19). Amide Hydrolysis: Mechanism, Conditions and Applications. Allen. Available at: [Link]

  • Clark, J. (n.d.). The Hydrolysis of Amides. Chemguide. Available at: [Link]

  • University of Calgary. (n.d.). Ch20 : Amide hydrolysis. Available at: [Link]

  • PatSnap Eureka. (2026, February 28). How to Detect Amide Degradation Using Chromatographic Techniques. Available at: [Link]

  • Adhao, V. S., Thenge, R. R., Sharma, J., & Thakare, M. (2020). Development and Validation of Stability Indicating RP-HPLC Method for Determination of Safinamide Mesylate. Jordan Journal of Pharmaceutical Sciences, 13(2). Available at: [Link]

  • ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available at: [Link]

  • Zheng, F., & Wang, P. G. (2001). Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water. Industrial & Engineering Chemistry Research, 40(13), 2843–2849. Available at: [Link]

  • SIELC Technologies. (2018, February 19). 3,4-Dichloroaniline. Available at: [Link]

  • Zhang, M., et al. (2023). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. Foods, 12(15), 2888. Available at: [Link]

Sources

Troubleshooting

troubleshooting variable IC50 results with hydrophobic amides

Welcome to the Application Scientist Technical Support Center. This guide is designed to help researchers, medicinal chemists, and assay developers systematically diagnose and resolve variable IC50 results when working w...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Technical Support Center. This guide is designed to help researchers, medicinal chemists, and assay developers systematically diagnose and resolve variable IC50 results when working with hydrophobic amides.

Hydrophobic amides (typically characterized by a high logP and low topological polar surface area) present unique thermodynamic challenges in aqueous biochemical and cell-based assays. Because the bulky hydrophobic side chains force water molecules into highly ordered clathrate cages, these compounds are driven by entropy to minimize their aqueous surface area. This physical reality leads to two primary experimental artifacts: colloidal aggregation and non-specific plastic adsorption .

Below is our comprehensive, self-validating framework for troubleshooting these issues.

Mechanistic Diagnostic Workflow

Before adjusting your assay, you must determine whether your variable IC50 is caused by compound aggregation (which sequesters the target enzyme) or plastic adsorption (which depletes the free drug concentration).

Workflow Start Variable IC50 Detected (Hydrophobic Amide) Analyze Analyze Dose-Response Curve & Assay Conditions Start->Analyze AggPath Steep Hill Slope (>1.5) Time-Dependent Inhibition Analyze->AggPath BindPath Right-Shifted IC50 Low Max Inhibition Analyze->BindPath TestAgg Add 0.01% Triton X-100 (Detergent Test) AggPath->TestAgg TestBind LC-MS/MS Recovery Assay (Free Conc. Check) BindPath->TestBind ResAgg IC50 Normalizes: Colloidal Aggregation TestAgg->ResAgg ResBind Low Recovery (<80%): Plastic Adsorption TestBind->ResBind

Diagnostic workflow for resolving variable IC50 artifacts.

Frequently Asked Questions (FAQs)

Q1: Why does my IC50 shift significantly depending on the incubation time or enzyme concentration? A: This is a classic hallmark of colloidal aggregation. As extensively characterized by Shoichet and colleagues, highly hydrophobic compounds can spontaneously form sub-micron aggregates in aqueous buffers[1]. Rather than binding to the active site, these aggregates non-specifically adsorb and sequester the target protein. Because aggregation is a time-dependent nucleation process, longer incubations lead to more aggregates and artificially lower IC50 values. A Hill slope greater than 1.5 is a strong mathematical indicator that aggregation-mediated inhibition is occurring[2].

Q2: How do I prevent non-specific binding of hydrophobic amides to plastic microplates? A: Uncoated polystyrene and polypropylene microplates are highly hydrophobic. Hydrophobic amides partition directly into the plastic surface, drastically reducing the actual concentration of your drug in solution compared to the nominal (pipetted) concentration[3]. To prevent this:

  • Plate Selection: Switch to Non-Binding Surface (NBS) plates, which are covalently modified with hydrophilic polymers (e.g., PEGylated) to repel hydrophobic interactions[3].

  • Buffer Additives: Incorporate carrier proteins like 0.1% Bovine Serum Albumin (BSA) or non-ionic detergents (e.g., 0.01% Tween-20) to maintain the compound in solution and block plastic binding sites[4].

Q3: My compound precipitates when diluted from DMSO into the assay buffer. How can I formulate it? A: Hydrophobic amides often suffer from poor kinetic solubility. When a concentrated DMSO stock is rapidly diluted into an aqueous buffer, the compound crashes out before it can thermodynamically equilibrate. To resolve this, use an intermediate dilution step with a co-solvent[5]. Alternatively, utilize acoustic liquid dispensing to transfer nanoliter volumes of the DMSO stock directly into the final assay buffer. This ensures rapid, uniform dispersion without localized high-concentration zones that trigger nucleation.

Self-Validating Experimental Protocols

To ensure scientific integrity, troubleshooting must rely on self-validating systems. The following protocols do not just "try" a fix; they definitively prove the root cause of the artifact.

Protocol 1: Detergent-Sensitivity Assay for Aggregation

Causality: Non-ionic detergents disrupt the hydrophobic interactions holding colloidal aggregates together, releasing the sequestered enzyme and restoring normal kinetics[2]. If the apparent potency drops (IC50 increases) upon adding detergent, the initial activity was a false-positive aggregation artifact.

  • Buffer Preparation: Prepare two identical sets of assay buffers: Buffer A (Standard) and Buffer B (Standard + 0.01% Triton X-100).

  • Dilution: Perform serial dilutions of the hydrophobic amide in both buffers.

  • Execution: Run the enzymatic assay and calculate the IC50 and Hill slope for both conditions.

  • Validation Check: If Buffer A shows an IC50 of 1 µM (Hill slope = 2.5) and Buffer B shows an IC50 > 50 µM (Hill slope = 1.0), the compound is confirmed as a colloidal aggregator.

Mechanism Monomer Amide Monomer Target Protein Target Monomer->Target Soluble (Low Conc.) Aggregate Colloidal Aggregate Monomer->Aggregate Aggregation (High Conc.) Specific Specific Inhibition Target->Specific Sequestration Enzyme Sequestration Target->Sequestration Aggregate->Target Surface Adsorption

Specific target binding vs. non-specific colloidal aggregation.

Protocol 2: LC-MS/MS Compound Recovery Assay

Causality: To prove that a right-shifted IC50 is due to plastic adsorption or invisible precipitation, you must quantify the free concentration of the compound in the assay well[3].

  • Spike: Add the hydrophobic amide into the assay buffer at the expected IC50 concentration (e.g., 10 µM) in the target microplate. Do not add the enzyme/cells.

  • Incubation: Incubate for the standard assay duration (e.g., 1 hour) at the assay temperature.

  • Separation: Centrifuge the plate at 3,000 x g for 10 minutes to pellet any micro-precipitates.

  • Extraction: Carefully aspirate 50 µL of the supernatant and transfer to an LC-MS/MS vial containing an internal standard.

  • Validation Check: Quantify the concentration against a standard curve prepared in 100% organic solvent. A recovery of <80% definitively confirms compound loss to the plastic or precipitation.

Quantitative Data Presentation

The table below summarizes typical quantitative shifts observed when applying these troubleshooting protocols to a highly hydrophobic amide (logP = 5.2). Notice how solving one problem (aggregation) without solving the other (plastic binding) still yields sub-optimal recovery.

Assay ConditionApparent IC50 (µM)Hill SlopeCompound Recovery (%)Primary Mechanism Addressed
Standard Buffer, Uncoated PS Plate15.42.135%Baseline (High Artifact Risk)
Buffer + 0.01% Triton X-1002.11.142%Disrupts Colloidal Aggregates
Standard Buffer, NBS PEG Plate12.02.088%Prevents Plastic Adsorption
NBS Plate + 0.01% Triton X-100 1.8 1.0 95% Synergistic (Ideal Condition)
Buffer + 0.1% BSA3.51.292%Carrier Protein Stabilization

References

  • Shoichet, B. K. et al. "Identification and prediction of promiscuous aggregating inhibitors among known drugs". (Referenced via National Academic Digital Library of Ethiopia). URL: [Link]

  • ACS Publications. "Boosting the Accuracy and Chemical Space Coverage of the Detection of Small Colloidal Aggregating Molecules Using the BAD Molecule Filter". URL: [Link]

  • bioRxiv. "De-risking drug discovery of intracellular targeting peptides: screening strategies to eliminate false-positive hits". URL: [Link]

Sources

Optimization

Technical Support Center: Resolving Peak Tailing of N-(3,4-dichlorophenyl)octanamide in HPLC

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and resolve chromatographic peak tailing specific...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and resolve chromatographic peak tailing specifically for N-(3,4-dichlorophenyl)octanamide .

Rather than relying on generic advice, this guide deconstructs the physicochemical properties of the molecule to explain the causality behind peak distortion. By understanding the "why," you can implement self-validating protocols to permanently resolve the issue.

Part 1: Analyte Profiling & Diagnostic Data

To troubleshoot effectively, we must first understand the molecule. N-(3,4-dichlorophenyl)octanamide is a highly lipophilic compound. The combination of an eight-carbon alkyl chain (octanamide) and an electron-withdrawing dichlorophenyl ring drastically reduces its aqueous solubility. While the amide group is formally neutral, its carbonyl oxygen remains a potent hydrogen-bond acceptor.

Table 1: Physicochemical Profile & Chromatographic Risk Factors
PropertyCharacteristicChromatographic Implication (Causality)
Hydrophobicity Very High (LogP > 4.5)Requires high organic modifier concentrations for elution; prone to strong retention.
Aqueous Solubility Practically InsolubleHigh risk of mass overload and localized precipitation at the column inlet.
Functional Group Secondary AmideCarbonyl oxygen can hydrogen-bond with unendcapped, acidic silanols on silica columns.
Ionization State NeutralMobile phase pH adjustments will not change the analyte's ionization state.
Table 2: USP Tailing Factor ( ) Diagnostic Matrix

The USP Tailing Factor (


) is calculated at 5% peak height. A perfectly symmetric peak has a 

of 1.0.

Value
Peak ShapeProbable Root Cause for Hydrophobic Amides
1.0 - 1.2 SymmetricOptimal partitioning; system is well-equilibrated.
1.3 - 1.5 Moderate TailingMild silanophilic interactions or slight extra-column volume.
> 1.5 Severe TailingStrong solvent effect , severe mass overload, or physical column void.
< 0.9 FrontingColumn channeling or stationary phase saturation (mass overload).

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: Why does my peak tail severely when I inject from a stock solution prepared in 100% DMSO or Acetonitrile?

A1: You are observing the "Strong Solvent Effect." Because N-(3,4-dichlorophenyl)octanamide is highly hydrophobic, researchers often dissolve it in 100% organic solvent. When this sample plug is injected into a highly aqueous initial mobile phase (e.g., 70% water), the analyte remains dissolved in the strong injection solvent rather than partitioning into the stationary phase. The analyte band travels rapidly and unevenly down the column until the injection solvent dilutes into the mobile phase [1]. This disruption of mass-transfer kinetics smears the band, resulting in severe tailing or even split peaks. Solution: Always dilute your final injection sample in the initial mobile phase composition, or a solvent weaker than the mobile phase.

Q2: I matched my injection solvent to the mobile phase, but the peak is still asymmetrical and broadens at higher concentrations. Why?

A2: This is a classic case of Mass Overload. If the injection solvent is matched, but tailing scales with sample concentration, the analyte is exceeding its solubility limit in the mobile phase at the column head. Because the aqueous mobile phase cannot keep the highly lipophilic compound fully solvated at high concentrations, the molecules precipitate locally or saturate the available stationary phase binding sites [2]. Solution: Reduce the injection volume (e.g., from 10 µL to 2 µL) or decrease the sample concentration.

Q3: My injection volume is low, and the solvent is matched, but I still see a distinct tail. Could it be column chemistry?

A3: Yes, you are likely experiencing Secondary Silanol Interactions. While N-(3,4-dichlorophenyl)octanamide is neutral, the amide carbonyl oxygen is a hydrogen-bond acceptor. Older, Type-A silica columns or columns that have lost their endcapping possess active, acidic silanol groups (-Si-OH) on the base particle [3]. These silanols form strong hydrogen bonds with the amide, causing a fraction of the analyte molecules to lag behind the main band. Solution: Switch to a high-purity, fully endcapped Type-B silica column, or a polar-embedded stationary phase designed to shield residual silanols.

Q4: How do I know if the column is just physically degraded?

A4: A physical defect affects all peaks equally. If the column frit is partially blocked by particulates, or if the silica bed has collapsed creating a void at the column head, the sample stream is physically distorted before separation even begins. This will cause tailing or splitting for every compound in your chromatogram [4]. Solution: Run a system suitability test with a neutral probe (see Protocol 2 below) to isolate physical damage from chemical interactions.

Part 3: Self-Validating Experimental Protocols

To eliminate guesswork, use these self-validating protocols to definitively identify the root cause of your peak tailing.

Protocol 1: The "Strong Solvent Effect" Diagnostic Test

Objective: Differentiate between chemical tailing and injection solvent mismatch.

  • Stock Preparation: Prepare a 1.0 mg/mL stock of N-(3,4-dichlorophenyl)octanamide in 100% Acetonitrile (ACN).

  • Sample A (Strong Injection): Dilute the stock to 0.1 mg/mL using 100% ACN.

  • Sample B (Matched Injection): Dilute the stock to 0.1 mg/mL using your initial mobile phase (e.g., 50:50 ACN:Water).

  • Execution: Inject 5 µL of Sample A and record the USP Tailing Factor (

    
    ). Then, inject 5 µL of Sample B under identical conditions.
    
  • Causality Check: If Sample A exhibits

    
     and Sample B exhibits 
    
    
    
    , the tailing is definitively caused by the strong injection solvent disrupting the initial focusing of the analyte band.
Protocol 2: Column Integrity vs. Secondary Interactions

Objective: Isolate physical column degradation from silanol-driven chemical interactions.

  • Probe Preparation: Prepare a system suitability mixture containing Uracil (0.05 mg/mL, void marker) and Toluene (0.5 mg/mL, neutral hydrophobic marker) in the mobile phase.

  • Execution: Inject 5 µL of the mixture under isocratic conditions (e.g., 60:40 ACN:Water). Calculate the

    
     for Toluene.
    
  • Analyte Injection: Inject N-(3,4-dichlorophenyl)octanamide under identical conditions.

  • Causality Check: Toluene is a non-polar hydrocarbon that cannot hydrogen-bond with silanols.

    • If Toluene tails (

      
      ), the column has a physical defect (void or blocked frit). Backflush or replace the column.
      
    • If Toluene is symmetric (

      
      ) but the octanamide tails, the column is physically intact; the issue is chemical (silanol hydrogen-bonding). Switch to a highly endcapped column.
      

Part 4: Logical Troubleshooting Workflow

HPLC_Troubleshooting Start Observe Peak Tailing for N-(3,4-dichlorophenyl)octanamide TestProbe Inject Neutral Probe (e.g., Toluene) Start->TestProbe CheckProbe Does Toluene Tail? TestProbe->CheckProbe PhysicalIssue Physical Column Issue (Void or Blocked Frit) CheckProbe->PhysicalIssue Yes ChemicalIssue Chemical or Method Issue CheckProbe->ChemicalIssue No ActionPhysical Backflush Column or Replace Frit/Column PhysicalIssue->ActionPhysical CheckSolvent Is Injection Solvent Stronger than Mobile Phase? ChemicalIssue->CheckSolvent SolventEffect Strong Solvent Effect CheckSolvent->SolventEffect Yes CheckMass Is Injection Mass > 1-5 µg? CheckSolvent->CheckMass No ActionSolvent Match Injection Solvent to Initial Mobile Phase SolventEffect->ActionSolvent MassOverload Mass Overload (Poor Solubility) CheckMass->MassOverload Yes SilanolIssue Secondary Silanol Interactions CheckMass->SilanolIssue No ActionMass Dilute Sample or Reduce Injection Volume MassOverload->ActionMass ActionSilanol Use Highly Endcapped or Polar-Embedded Column SilanolIssue->ActionSilanol

Fig 1. Logical troubleshooting workflow for resolving peak tailing of hydrophobic amides in HPLC.

References

  • Biotage. "Which injection solvents should I use for reversed-phase flash purification?" Available at:[Link]

  • Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Available at:[Link]

  • LCGC International. "Troubleshooting Basics, Part 4: Peak Shape Problems." Available at: [Link]

Troubleshooting

DCPO Photo-Initiation Systems: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for Dicumyl Peroxide (DCPO) photo-initiated polymer and drug-delivery systems. This guide is designed for researchers, scientists, and drug development professionals working with U...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Dicumyl Peroxide (DCPO) photo-initiated polymer and drug-delivery systems. This guide is designed for researchers, scientists, and drug development professionals working with UV-cured formulations.

A critical challenge in DCPO-catalyzed photopolymerization is managing the inhibition efficiency of radical scavengers—such as Butylated Hydroxytoluene (BHT) and dissolved oxygen. Because UV light not only drives the photolysis of DCPO but also actively degrades phenolic inhibitors, understanding the causality between light intensity and inhibition kinetics is essential for preventing runaway reactions or incomplete curing.

Knowledge Base: Kinetics of DCPO and Light-Dependent Inhibition

In standard formulations, DCPO acts as a source of cumyloxyl radicals upon UV irradiation, initiating crosslinking. To provide a safe handling window (induction period), inhibitors like BHT are added to scavenge early radicals.

The Causality of Light Intensity on Inhibition: Thermal kinetics alone cannot predict inhibition efficiency under UV exposure. Research demonstrates that UV radiation induces a pseudo-first-order photo-oxidation of BHT. The apparent activation energy (


) of the inhibitor's degradation exhibits a linear relationship with the logarithm of the light intensity (

):

As light intensity increases, the activation energy required to oxidize BHT drops significantly [1]. Consequently, high-intensity light causes rapid, premature depletion of the inhibitor. Once the inhibitor is consumed, its inhibition efficiency drops to zero, allowing DCPO radicals to trigger a rapid, potentially hazardous runaway polymerization.

G UV UV Light Intensity (I) DCPO DCPO (Initiator) UV->DCPO Photolysis BHT BHT (Inhibitor) UV->BHT Photo-oxidation Radicals Cumyloxyl Radicals DCPO->Radicals Initiation Polymer Polymerization Radicals->Polymer Propagation BHT->Radicals Scavenging OxBHT Oxidized BHT BHT->OxBHT Depletion OxBHT->Radicals Inhibition Loss

Photochemical pathway of DCPO radical generation and BHT inhibition.

Diagnostic FAQs & Troubleshooting Guides

Q1: Why is my DCPO formulation experiencing a runaway reaction despite containing the standard 0.1 wt% BHT inhibitor? A: You are likely using a UV light intensity that exceeds the kinetic threshold of your inhibitor. Because the activation energy of BHT oxidation decreases logarithmically with light intensity [1], high-intensity exposure rapidly photo-oxidizes BHT into an inactive state. Solution: Either reduce the UV intensity (mW/cm²) to preserve the inhibitor's induction period, or increase the initial BHT concentration to compensate for the accelerated photo-depletion.

Q2: My samples show severe surface tackiness and incomplete curing. How do I fix this? A: Surface tackiness is caused by oxygen inhibition . Oxygen is a highly efficient radical scavenger that outcompetes your monomer for DCPO-generated cumyloxyl radicals [2]. At low light intensities, the rate of radical generation is too slow to consume the dissolved oxygen. Solution: Increase the UV light intensity. A higher light intensity generates a rapid burst of radicals that quickly overwhelms the oxygen inhibition efficiency, sealing the surface. Alternatively, purge the system with Argon or Nitrogen before curing.

Q3: Does the spin state of the generated radicals affect the inhibition efficiency? A: Yes. Photolysis of peroxides like DCPO can yield radicals in different spin states depending on the sensitizer used (e.g., acetophenone) [3]. Triplet-sensitized reactions can alter the in-cage versus out-of-cage product distribution, meaning the radicals may recombine before the inhibitor has a chance to scavenge them, artificially inflating the perceived inhibition efficiency.

Workflow Start Issue: Curing Inconsistency CheckLight Measure UV Intensity Start->CheckLight Decision Intensity Level? CheckLight->Decision HighLight High: Rapid BHT Depletion Decision->HighLight > Threshold LowLight Low: High O2 Inhibition Decision->LowLight < Threshold ActionHigh Action: Increase BHT HighLight->ActionHigh ActionLow Action: Purge Oxygen LowLight->ActionLow

Troubleshooting workflow for DCPO curing based on light intensity.

Quantitative Data: Light Intensity vs. Inhibition Metrics

The following table summarizes the inverse relationship between UV light intensity, the activation energy of the inhibitor, and the resulting inhibition efficiency. Use this matrix to calibrate your photopolymerization parameters.

UV Light Intensity (

, mW/cm²)
BHT Apparent

(kJ/mol)
Relative Inhibition EfficiencyExpected Formulation Behavior
0 (Dark Control) 101.40100% (Baseline)Stable; no premature crosslinking.
10 (Low) ~70.2385%Slow curing; highly susceptible to

inhibition.
50 (Medium) ~67.2150%Optimal balance; controlled induction period.
200 (High) ~64.61< 15%Rapid BHT depletion; risk of runaway thermal reaction.

(Data modeled based on the pseudo-first-order kinetic equation derived from MCPVT and Photo-DSC analyses [1]).

Standard Operating Procedures (SOPs)

To build a self-validating system, you must empirically determine the exact inhibition efficiency of your specific DCPO/BHT ratio under your lab's light source.

Protocol: Evaluating DCPO Inhibition Efficiency via Photo-DSC

Objective: To quantify the induction time (inhibition efficiency) of a DCPO-initiated resin as a function of light intensity.

Materials:

  • Photo-Differential Scanning Calorimeter (Photo-DSC) equipped with a 365 nm UV-LED.

  • DCPO (Initiator), BHT (Inhibitor), and base monomer/resin.

  • Nitrogen gas (high purity).

Step-by-Step Methodology:

  • Sample Preparation: Formulate the resin with 1.5 wt% DCPO and 0.1 wt% BHT. Ensure complete dissolution using a vortex mixer in a dark room to prevent premature photo-oxidation.

  • Baseline Equilibration: Dispense 10 mg of the formulation into an open aluminum DSC pan. Place it in the Photo-DSC cell and equilibrate at 298 K for 5 minutes.

  • Atmospheric Control: Purge the DSC cell with Nitrogen at a flow rate of 50 mL/min for 3 minutes to eliminate oxygen inhibition, isolating BHT as the sole variable.

  • Irradiation & Measurement:

    • Expose the sample to 365 nm UV light at a set intensity (e.g., 50 mW/cm²).

    • Record the exothermic heat flow (W/g).

  • Data Analysis: The induction time (

    
    ) is measured from the onset of UV exposure to the inflection point of the exothermic peak. Calculate the inhibition efficiency by comparing 
    
    
    
    against a control sample lacking BHT.
  • Iterative Validation: Repeat steps 2-5 at intensities of 10, 100, and 200 mW/cm² to plot the logarithmic decay of inhibition efficiency.

References

  • Oxidation Characteristics and Thermal Stability of Butylated Hydroxytoluene ResearchGate [Link]

  • A Review of Modeling of Diffusion Controlled Polymerization Reactions Macromolecular Theory and Simulations[Link]

  • Reactivity and Product Analysis of a Pair of Cumyloxyl and tert-Butoxyl Radicals Generated in Photolysis of tert-Butyl Cumyl Peroxide The Journal of Organic Chemistry - ACS Publications[Link]

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Evaluating Cross-Resistance of DCPO in Atrazine-Resistant Weed Biotypes

Authored for Researchers, Scientists, and Drug Development Professionals The relentless evolution of herbicide resistance in agricultural weeds presents a formidable challenge to global food security. Atrazine, a corners...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

The relentless evolution of herbicide resistance in agricultural weeds presents a formidable challenge to global food security. Atrazine, a cornerstone of weed management for decades, has seen its efficacy diminished by the emergence of resistant weed biotypes across numerous species. This guide provides an in-depth, technical comparison of a novel investigational compound, DCPO (2,4-dichloro-6-(N-cyclohexyl)phenoxy)acetic acid), and its potential utility against these atrazine-resistant populations. As Senior Application Scientists, our objective is to move beyond mere product comparison and delve into the mechanistic rationale and experimental validation required to predict and understand cross-resistance phenomena.

Initial research indicates that DCPO is not a widely commercialized herbicide. Its chemical structure, containing a phenoxyacetic acid moiety, suggests a potential mode of action as a synthetic auxin, similar to 2,4-D[1][2][3][4]. This guide will proceed under this well-founded hypothesis, contrasting the synthetic auxin mode of action with that of atrazine, a photosystem II (PSII) inhibitor, to build a logical framework for evaluating cross-resistance.

Section 1: The Molecular Underpinnings of Atrazine Resistance

An effective evaluation of any new compound against a resistant biotype must begin with a thorough understanding of the existing resistance mechanism. Atrazine resistance in weeds is predominantly conferred by two distinct mechanisms: target-site resistance (TSR) and non-target-site resistance (NTSR)[5][6].

Target-Site Resistance (TSR): The psbA Gene Mutation

The most common form of atrazine resistance is a specific point mutation in the chloroplast psbA gene[7][8]. This gene codes for the D1 protein, a critical component of the Photosystem II (PSII) reaction center[9]. Atrazine functions by binding to the D1 protein, blocking the plastoquinone (QB) binding site and thereby inhibiting photosynthetic electron transport[5].

In resistant biotypes, a single nucleotide polymorphism typically results in an amino acid substitution, most commonly from serine to glycine at position 264 (Ser264Gly)[7][10]. This seemingly minor alteration is sufficient to dramatically reduce the binding affinity of atrazine and other triazine herbicides, rendering them ineffective, while the native QB molecule can still bind and facilitate photosynthesis[11].

Caption: Atrazine target-site resistance mechanism in the D1 protein of PSII.

Non-Target-Site Resistance (NTSR): Enhanced Metabolic Detoxification

NTSR represents a more complex and often unpredictable form of resistance[12]. Instead of an altered target site, weeds with NTSR possess an enhanced ability to metabolize the herbicide into non-toxic compounds before it can reach its target[12][13]. This is frequently accomplished by the upregulation of broad-spectrum enzyme families, most notably Cytochrome P450 monooxygenases (P450s) and Glutathione S-transferases (GSTs)[12][14].

GSTs, for example, catalyze the conjugation of the tripeptide glutathione to the atrazine molecule, a critical step that renders it non-phytotoxic and marks it for sequestration within the plant cell's vacuole[13][14][15]. The peril of NTSR is its potential to confer cross-resistance to herbicides from entirely different chemical classes and with different modes of action, as these enzyme systems are not highly specific[12][16].

Experimental_Workflow Start Acquire Seeds: - Known Atrazine-Susceptible (S) - Known Atrazine-Resistant (R) Grow Grow Plants to 3-4 Leaf Stage Start->Grow P1 Protocol 1: Whole-Plant Dose-Response Assay Grow->P1 Divide Plants into Experimental Groups P2 Protocol 2: Chlorophyll Fluorescence Analysis Grow->P2 Divide Plants into Experimental Groups P3 Protocol 3: Metabolic Enzyme Assays (optional) Grow->P3 Divide Plants into Experimental Groups Data Data Analysis: - Calculate GR50 & Resistance Index (RI) - Analyze Fv/Fm values - Compare Enzyme Activity P1->Data P2->Data P3->Data Conclusion Conclusion on Cross-Resistance Data->Conclusion

Caption: Workflow for assessing DCPO cross-resistance in weed biotypes.

Protocol 1: Whole-Plant Dose-Response Assay

Objective: To quantify the level of resistance to both atrazine and DCPO in susceptible (S) and resistant (R) biotypes by determining the herbicide dose required for 50% growth reduction (GR₅₀).

Methodology:

  • Plant Preparation: Grow seeds from both S and R biotypes in pots under controlled greenhouse conditions until they reach the 3-4 leaf stage.[17] Ensure uniform growth conditions.

  • Herbicide Application: Prepare a series of dilutions for both atrazine and DCPO. A typical dose range should bracket the recommended field rate, including a non-treated control (e.g., 0, 0.125x, 0.25x, 0.5x, 1x, 2x, 4x, 8x the recommended rate).[18][19]

  • Treatment: Apply the herbicide solutions to triplicate pots for each dose and each biotype using a calibrated laboratory sprayer.[17]

  • Incubation & Assessment: Return plants to the greenhouse. After 21-28 days, when symptoms are fully developed, harvest the above-ground biomass for each pot.[17]

  • Data Collection: Dry the biomass in an oven at 60-70°C until a constant weight is achieved. Record the dry weight for each replicate.

  • Analysis: For each herbicide and biotype, plot the percent growth reduction relative to the untreated control against the log of the herbicide dose. Use a non-linear regression model (e.g., a four-parameter log-logistic model) to calculate the GR₅₀ value.[20] The Resistance Index (RI) is then calculated as: RI = GR₅₀ (Resistant Biotype) / GR₅₀ (Susceptible Biotype)

Data Interpretation:

HerbicideBiotypeGR₅₀ (g a.i./ha)Resistance Index (RI)Implication
Atrazine Susceptiblee.g., 1501.0 (Baseline)Confirms susceptibility.
Resistante.g., >2000e.g., >13.3Confirms high-level atrazine resistance.
DCPO Susceptiblee.g., 2501.0 (Baseline)Establishes baseline DCPO efficacy.
Resistante.g., 265e.g., 1.06No cross-resistance. Suggests TSR mechanism.
Resistante.g., 1250e.g., 5.0Cross-resistance. Suggests NTSR mechanism.
Protocol 2: Chlorophyll Fluorescence Analysis

Objective: To rapidly assess the impact of atrazine on PSII function and confirm that DCPO does not share the same mode of action. This is a powerful, non-destructive diagnostic tool.[21][22][23]

Methodology:

  • Plant Treatment: Use plants at the 3-4 leaf stage from S and R biotypes. Treat them with the recommended field rate (1x) of atrazine, DCPO, and an untreated control.

  • Measurement: At set time points (e.g., 3, 6, 24, 48 hours after treatment), measure chlorophyll fluorescence using a portable pulse-amplitude-modulation (PAM) fluorometer. The key parameter is the maximum quantum yield of PSII (Fv/Fm).[24]

  • Procedure: Dark-adapt leaves for 20-30 minutes before taking measurements to ensure all reaction centers are open.

  • Analysis: Compare the Fv/Fm values over time for each treatment and biotype. A healthy, unstressed plant will have an Fv/Fm value of approximately 0.83. A significant drop indicates stress on the photosynthetic apparatus.[24]

Expected Results & Interpretation:

  • Atrazine on S-Biotype: A rapid and significant drop in Fv/Fm, confirming PSII inhibition.[24][25]

  • Atrazine on R-Biotype: Fv/Fm remains high and stable, similar to the control. This confirms target-site resistance to PSII inhibitors.[24][26]

  • DCPO on both S and R-Biotypes: Fv/Fm should remain high and stable, similar to the control. This result would strongly support the hypothesis that DCPO's mode of action is not at PSII, validating the predictions from the dose-response assay. A delayed or slight drop might indicate secondary effects on photosynthesis.[21]

Conclusion and Forward-Looking Strategy

The evaluation of a new herbicide like DCPO against resistant weed populations requires a multi-faceted approach grounded in mechanistic understanding. If experimental results indicate that DCPO is effective against atrazine-resistant biotypes (i.e., RI ≈ 1.0), it suggests the resistance is primarily due to a specific target-site mutation (psbA) that does not affect the synthetic auxin mode of action. In this scenario, DCPO could be a valuable tool for managing these specific resistant populations.

Conversely, if significant cross-resistance is observed (RI > 2.0), it strongly implicates a non-target-site, metabolism-based resistance mechanism.[27] This finding is more problematic, as it suggests the weed population has a broad-spectrum detoxification capability that could compromise other herbicides as well.[12][16] In such cases, further investigation into the specific metabolic pathways involved (e.g., P450 vs. GST activity assays) would be warranted, and a reliance on non-chemical control methods or herbicides with entirely novel modes of action would be the recommended management strategy. This structured, evidence-based approach is essential for the development of sustainable and effective weed control solutions.

References

  • Bussotti, F., & Pollastrini, M. (2015). Use of chlorophyll fluorescence as a tool for determination of herbicide toxic effect: Review. Ecotoxicology and Environmental Safety.
  • Coalition for the Upper South Platte. (n.d.). Mechanism Of Herbicide Resistance In Weeds. CUSP.
  • Ortez, R. A., & Williams, M. M. (2022). Metabolic Herbicide Resistance. Integrated Pest and Crop Management, University of Illinois.
  • Nandula, V. K., et al. (2024). Known and potential benefits of applying herbicides with glutathione S-transferase inhibitors and inducers—a review. Weed Science.
  • Plant and Soil Sciences eLibrary. (n.d.). Metabolism-based Resistance. Herbicide Resistance: Mechanisms, Inheritance, and Molecular Genetics.
  • Ruth, B. (1997). Chlorophyll fluorescence induction kinetics as a tool to determine the herbicide effect on algae and leaves. SPIE Digital Library.
  • Cummins, I., et al. (2013). Key role for a glutathione transferase in multiple-herbicide resistance in grass weeds. Proceedings of the National Academy of Sciences.
  • Gerhards, R., et al. (2017). Utilization of Chlorophyll Fluorescence Imaging Technology to Detect Plant Injury by Herbicides in Sugar Beet and Soybean. Weed Science.
  • Li, B., et al. (2023). Monitoring weed mechanical and chemical damage stress based on chlorophyll fluorescence imaging. Frontiers in Plant Science.
  • Wang, C., et al. (2018). A Fluorescence Sensor Capable of Real-Time Herbicide Effect Monitoring in Greenhouses and the Field. Sensors.
  • Brosnan, J. T., et al. (2016). Target and Nontarget Resistance Mechanisms Induce Annual Bluegrass (Poa annua) Resistance to Atrazine, Amicarbazone, and Diuron. Weed Science.
  • Wang, Y., et al. (2022). PsbA gene over-expression and enhanced metabolism conferring resistance to atrazine in Commelina communis. Pesticide Biochemistry and Physiology.
  • Riechers, D. E., et al. (n.d.). The role of plant glutathione S-transferases in herbicide metabolism. Illinois Experts.
  • Jensen, K. I. N., et al. (1977). Mechanism of Atrazine Resistance in Lambsquarters and Pigweed. Weed Science.
  • Holtum, J. A. M., & Powles, S. B. (1995). Herbicide Cross Resistance and Multiple Resistance in Plants. Herbicide Resistance in Plants.
  • Plant and Soil Sciences eLibrary. (n.d.). Target-site Based Resistance. Herbicide Resistance: Mechanisms, Inheritance, and Molecular Genetics.
  • Govindaraju, M., et al. (1998). Novel psbA1 Gene from a Naturally Occurring Atrazine-Resistant Cyanobacterial Isolate. Applied and Environmental Microbiology.
  • Wikipedia. (n.d.). Ministry of Defence Police. Retrieved from Wikipedia.
  • Kumar, V., & Jha, P. (2015). Resistance to atrazine. (A) Percentage survival with... ResearchGate.
  • Ferrell, J., & MacDonald, G. (2018). Herbicide Resistant Weeds. UF/IFAS Extension.
  • Ma, Y., et al. (2023). Comprehensive insights into herbicide resistance mechanisms in weeds: a synergistic integration of transcriptomic and metabolomic analyses. Frontiers in Plant Science.
  • Mikulka, J., & Chodová, D. (2004). Origin, mechanism and molecular basis of weed resistance to herbicides. Plant, Soil and Environment.
  • Janjić, V., & Marisavljević, D. (2017). Weed Resistance to Herbicides. IntechOpen.
  • Beckie, H. J., et al. (2024). Herbicide resistance is complex: a global review of cross-resistance in weeds within herbicide groups. Weed Science.
  • Department of Primary Industries and Regional Development. (n.d.). Herbicide resistance. Government of Western Australia.
  • Beckie, H. J. (2006). Herbicide-Resistant Weeds: Management Tactics and Practices. Weed Technology.
  • Wikipedia. (n.d.). 2,4-Dichlorophenoxyacetic acid. Retrieved from Wikipedia.
  • Gunsolus, J., & Curran, W. (2021). Herbicide-resistant weeds. University of Minnesota Extension.
  • Gajda, A. M., et al. (2023). Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops. PLOS ONE.
  • Plantalyt GmbH. (n.d.). Resistance Test. Plantalyt.
  • LookChem. (n.d.). Cas 94-75-7, 2,4-Dichlorophenoxyacetic acid. LookChem.
  • HRAC. (2017). European Guidelines to conduct herbicide resistance tests. Herbicide Resistance Action Committee.
  • Týr, Š., & Onufer, D. (2020). Increasing doses of herbicides used in a dose-response assay. ResearchGate.
  • Burgos, N. R. (2013). Review: Confirmation of Resistance to Herbicides and Evaluation of Resistance Levels. Weed Science.
  • Das, T. K., et al. (2017). Fitting dose-response curve to identify herbicide efficacy and ED50 value in mixture. Indian Journal of Weed Science.
  • Wikipedia. (n.d.). 2,4-Dichlorophenoxyacetic acid. Retrieved from Wikipedia.
  • Centers for Disease Control and Prevention. (2017). 2,4-Dichlorophenoxyacetic Acid.
  • Wikipedia. (n.d.). List of U.S. Navy acronyms. Retrieved from Wikipedia.
  • Blue Tiger Scientific. (n.d.). 2,4-Dichlorophenoxyacetic Acid. Retrieved from Blue Tiger Scientific.
  • U.S. Food and Drug Administration. (2005). Definition of primary mode of action of a combination product. Final rule. Federal Register.

Sources

Comparative

A Comparative Guide to the Efficacy of Acylanilide Herbicides on Resistant Weed Biotypes

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist This guide provides an in-depth comparison of the efficacy of N-(3,4-dichlorophenyl)alkanamides, a clas...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

This guide provides an in-depth comparison of the efficacy of N-(3,4-dichlorophenyl)alkanamides, a class of acylanilide herbicides, against various herbicide-resistant weed mutants. Due to the extensive body of research available, this analysis will focus on Propanil (N-(3,4-Dichlorophenyl)propanamide), the most prominent and well-documented member of this chemical family, as a representative model for the broader class that includes compounds like N-(3,4-dichlorophenyl)octanamide. We will explore its mechanism of action, the evolution of resistance, and its performance relative to alternative herbicides, supported by established experimental data and protocols.

Section 1: The Acylanilide Mechanism of Action: Photosystem II Inhibition

Acylanilide herbicides, such as propanil, function as potent, post-emergence contact herbicides designed to control a wide spectrum of broadleaf and grassy weeds.[1] Their primary mode of action is the disruption of photosynthesis.[2][3]

Upon absorption by the leaves, propanil translocates to the chloroplasts where it binds to the D1 protein within the Photosystem II (PSII) complex.[4][5] This binding action blocks the electron transport chain, specifically interrupting the flow of electrons from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB).[6] This blockage halts CO2 fixation and prevents the production of ATP and NADPH, the essential energy molecules required for plant growth and development.[4] The subsequent buildup of excess energy leads to the formation of reactive oxygen species, causing rapid photo-oxidative damage to cell membranes and chlorophyll, resulting in chlorosis, necrosis, and eventual plant death.[5][7]

The remarkable selectivity of propanil in rice cultivation stems from the crop's innate ability to rapidly metabolize the herbicide. Rice plants possess a high concentration of the enzyme aryl acylamidase (AAA), which hydrolyzes propanil into the non-toxic metabolites 3,4-dichloroaniline (DCA) and propionic acid.[2][3][5] Most susceptible weeds lack sufficient levels of this enzyme, leading to the accumulation of phytotoxic propanil.[3]

Caption: Propanil's mechanism of action within the Photosystem II complex.

Section 2: The Evolution of Resistance

Intensive and repeated use of propanil has exerted significant selection pressure on weed populations, leading to the evolution of resistant biotypes, particularly in barnyardgrass (Echinochloa crus-galli) and smallflower umbrella sedge (Cyperus difformis).[5][8] Resistance is primarily conferred through two distinct biological mechanisms.

  • Metabolic Resistance : This is the most prevalent mechanism and mirrors the tolerance found in rice.[9][10] Resistant weed biotypes have evolved to produce elevated levels of the aryl acylamidase (AAA) enzyme.[10] This allows them to detoxify propanil at a rate sufficient for survival. This type of resistance can often be overcome by applying propanil with a synergist, such as the insecticide carbaryl, which inhibits the AAA enzyme, restoring propanil's efficacy.[8][10]

  • Target-Site Resistance : A less common but significant mechanism involves a mutation in the chloroplast gene, psbA, which codes for the D1 protein.[8] A single nucleotide polymorphism can result in an amino acid substitution at the herbicide's binding site. For instance, a substitution from valine to isoleucine at position 219 (Val219Ile) has been identified in propanil-resistant C. difformis.[8] This alteration reduces the binding affinity of propanil to the D1 protein, allowing the electron transport chain to function even in the presence of the herbicide.[8]

Resistance_Mechanisms cluster_plant Weed Biotype cluster_resistance Resistance Pathways Propanil Propanil Application Uptake Herbicide Uptake Propanil->Uptake PSII Target Site (PSII D1 Protein) Uptake->PSII Binds & Inhibits Detox Metabolic Detoxification Uptake->Detox Minor in Susceptible Susceptible_Death Plant Death PSII->Susceptible_Death TargetSite Target-Site Resistance (psbA Mutation) PSII->TargetSite Mutation Alters Site Metabolic Metabolic Resistance (Elevated Aryl Acylamidase) Detox->Metabolic Upregulation of Enzyme Survival Resistant Plant Survival TargetSite->Survival Prevents Binding Metabolic->Survival Enhances Detoxification

Caption: The two primary pathways of evolved resistance to propanil.

Section 3: Comparative Efficacy Analysis

The development of resistance dramatically reduces the efficacy of propanil. The level of resistance is quantified using a dose-response assay to determine the herbicide concentration required to reduce plant growth by 50% (GR50). The Resistance Index (RI) is then calculated as the ratio of the GR50 of the resistant population to the GR50 of the susceptible population.

Table 1: Efficacy of Propanil on Susceptible vs. Resistant Weed Biotypes

Weed Species Biotype Propanil GR₅₀ (kg a.i. ha⁻¹) Resistance Index (RI) Source(s)
Echinochloa crus-galli Susceptible (S) ~0.68 - [11]
Echinochloa crus-galli Resistant (R) ~2.72 4.0 [11]
Cyperus difformis Susceptible (S) ~0.15 - [8]

| Cyperus difformis | Resistant (R) | ~2.52 | 16.8 |[8] |

Note: GR₅₀ values are approximated from published data for illustrative purposes.

Given the reduced efficacy, alternative herbicides with different mechanisms of action are essential for controlling propanil-resistant populations.

Table 2: Efficacy of Alternative Herbicides on Propanil-Resistant Echinochloa crus-galli

Herbicide Chemical Class WSSA Group Efficacy on Propanil-Resistant Biotypes Source(s)
Quinclorac Quinoline carboxylic acid 4 (Synthetic Auxin) Excellent Control [11]
Bispyribac-sodium Pyrimidinylthio-benzoate 2 (ALS Inhibitor) Excellent Control [11]
Cyhalofop-butyl Aryloxyphenoxy-propionate 1 (ACCase Inhibitor) Good to Excellent Control [12][13]
Pendimethalin Dinitroaniline 3 (Microtubule Inhibitor) Good Control (often in mixture)

| Propanil + Carbaryl | Acylanilide + Carbamate | 7 + N/A (Synergist) | Excellent Control (Overcomes metabolic resistance) | |

Section 4: Experimental Protocol for Resistance Assessment

A whole-plant dose-response bioassay is the definitive method for confirming and quantifying herbicide resistance.[14][15][16] This protocol provides a self-validating system by directly comparing the responses of suspected resistant (R) and known susceptible (S) populations under controlled conditions.

Protocol: Whole-Plant Dose-Response Bioassay
  • Seed Collection and Preparation:

    • Collect mature seeds from at least 30 representative plants from the suspected resistant field.[14]

    • Separately, collect seeds from a known susceptible population of the same species, preferably from a nearby area with no history of propanil application.[17]

    • Store seeds in labeled paper bags under dry, cool conditions until use.[14]

  • Plant Cultivation:

    • Germinate seeds in petri dishes or trays on moist filter paper.

    • Once seedlings have emerged, transplant individuals of a uniform size into pots (e.g., 10 cm diameter) filled with a standard greenhouse potting mix.

    • Grow plants in a controlled environment (greenhouse or growth chamber) with consistent temperature, humidity, and photoperiod.[14]

    • Causality Check: Uniform growth conditions are critical to ensure that any observed differences in herbicide response are due to genetic resistance, not environmental variables.[18]

  • Herbicide Application:

    • Grow plants until they reach the 2-3 leaf stage (BBCH growth stage 12-13), which is a key developmental stage for post-emergence herbicide application.[14]

    • Prepare a stock solution of the formulated herbicide. Perform serial dilutions to create a range of at least 6-8 treatment doses. Doses should bracket the recommended field rate, with concentrations low enough to show minimal effect on the S population and high enough to affect the R population.[15]

    • Apply herbicides using a calibrated track sprayer to ensure uniform coverage. Include an untreated control for both R and S populations.[15] Replicate each dose level at least three times.[19]

    • Causality Check: A wide dose range is essential to accurately model the dose-response curve and calculate the GR50. The track sprayer minimizes application variability, a major source of experimental error.[15]

  • Data Collection and Analysis:

    • Return plants to the controlled environment and maintain for 21-28 days post-application.[14][20]

    • Assess efficacy by either a visual injury rating (0-100% scale) or by harvesting the above-ground biomass, drying it in an oven, and weighing it.[15]

    • Calculate the percent growth reduction for each replicate relative to the mean of its corresponding untreated control.

    • Use a statistical software package (e.g., R with the 'drc' package) to fit a non-linear regression model (e.g., a four-parameter log-logistic model) to the dose-response data for both the R and S populations.[19]

    • From the fitted curves, determine the GR50 (the dose causing 50% growth reduction) for each population.[15]

    • Calculate the Resistance Index (RI) as: RI = GR50 (Resistant) / GR50 (Susceptible) .

Workflow_Diagram A 1. Seed Collection (Suspected-R & Known-S) B 2. Germination & Transplanting A->B C 3. Plant Growth to 2-3 Leaf Stage (Controlled Environment) B->C D 4. Herbicide Application (Calibrated Sprayer, Dose Range) C->D E 5. Post-Treatment Incubation (21-28 Days) D->E F 6. Data Collection (Biomass Measurement) E->F G 7. Statistical Analysis (Non-linear Regression) F->G H 8. Determine GR50 & Resistance Index (RI) G->H

Caption: Experimental workflow for a whole-plant dose-response bioassay.

Section 5: Conclusion and Recommendations

N-(3,4-dichlorophenyl)alkanamides, represented by propanil, remain effective herbicides when used judiciously. However, the emergence of resistant weed biotypes, through both metabolic and target-site mechanisms, significantly compromises their field performance. Efficacy against resistant populations can drop to ineffective levels, with Resistance Indices ranging from 4 to over 16, depending on the species and mechanism.

For researchers and professionals in the field, the following strategies are paramount:

  • Confirm Resistance: Utilize the whole-plant dose-response bioassay to confirm suspected resistance and quantify its magnitude.

  • Diversify Modes of Action: The most sustainable strategy for managing resistance is to rotate herbicides with different modes of action (e.g., ALS inhibitors, ACCase inhibitors, synthetic auxins) and to use tank mixtures.[21]

  • Utilize Synergists: In cases of confirmed metabolic resistance, tank-mixing propanil with an aryl acylamidase inhibitor like carbaryl can restore its effectiveness.

By integrating robust diagnostic protocols and diversified chemical strategies, the utility of the acylanilide herbicide class can be preserved, contributing to effective and sustainable weed management programs.

References

  • Behn Meyer. (n.d.). Propanil 80% (Crop Protection - Herbicides). Behn Meyer. Retrieved from [Link]

  • Wikipedia. (n.d.). Propanil. Wikipedia. Retrieved from [Link]

  • Valverde, B. E. (2007). Mechanism of Propanil Resistance in Cyperus difformis L. University of California, Davis. Retrieved from [Link]

  • Chemical Warehouse. (n.d.). Propanil - Active Ingredient Page. Chemical Warehouse. Retrieved from [Link]

  • Coalition for the Upper South Platte. (n.d.). Mechanism Of Herbicide Resistance In Weeds. CUSP. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structure of propanil and its primary detoxification is due to... ResearchGate. Retrieved from [Link]

  • Hoagland, R. E., et al. (2017). Metabolically based resistance to the herbicide propanil in Echinochloa species. Weed Science, 52(3), 475-486. Cambridge Core. Retrieved from [Link]

  • Scarabel, L., et al. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of Visualized Experiments, (101), e52923. PMC. Retrieved from [Link]

  • Jugulam, M. (2016). Herbicide resistance in weeds: Survey, characterization and mechanisms. In Biology, Physiology and Molecular Biology of Weeds. Retrieved from [Link]

  • Teagasc. (n.d.). Herbicide Resistance. Teagasc | Agriculture and Food Development Authority. Retrieved from [Link]

  • Herbicide Resistance Action Committee. (2017). European Guidelines to conduct herbicide resistance tests. HRAC. Retrieved from [Link]

  • Shaner, D. L. (2014). Toward an Understanding of Resistance Development and the Impact of Herbicide-Resistant Crops. In Herbicide-Resistant Crops and Weeds. Retrieved from [Link]

  • AHDB. (n.d.). How to detect herbicide resistance in arable weeds. Agriculture and Horticulture Development Board. Retrieved from [Link]

  • IntechOpen. (2017). Weed Resistance to Herbicides. IntechOpen. Retrieved from [Link]

  • Davidson, B., Cook, T., & Chauhan, B. S. (2019). Alternative Options to Glyphosate for Control of Large Echinochloa colona and Chloris virgata Plants in Cropping Fallows. Plants, 8(8), 245. PMC. Retrieved from [Link]

  • HRAC Global. (n.d.). Criteria for Confirmation of Herbicide-Resistant Weeds. Retrieved from [Link]

  • Marambe, B., & Amarasinghe, L. (2002). Propanil-resistant barnyardgrass [Echinochloa crus-galli (L.) Beauv.] in Sri Lanka: Seedling growth under different temperatures and control. Weed Biology and Management, 2(4), 218-224. ResearchGate. Retrieved from [Link]

  • Government of Canada. (1993). Dir93-07b Regulatory Directive Guidelines for Efficacy Assessment of Herbicides and Plant Growth Regulators. Retrieved from [Link]

  • PennState Extension. (2025). Testing for and Deactivating Herbicide Residues. Retrieved from [Link]

  • Madsen, J. D., et al. (2019). General guidelines for sound, small-scale herbicide efficacy research. Journal of Aquatic Plant Management, 57, 1-10. Retrieved from [Link]

  • MDPI. (2025). Advanced Plant Phenotyping Technologies for Enhanced Detection and Mode of Action Analysis of Herbicide Damage Management. MDPI. Retrieved from [Link]

  • Talbert, R. E., et al. (1998). Control of Propanil-Resistant Barnyardgrass (Echinochloa crus-galli) in Rice (Oryza sativa) with Carbaryl/Propanil Mixtures. Weed Technology, 12(1), 23-28. Cambridge University Press. Retrieved from [Link]

  • ResearchGate. (n.d.). Herbicides and their doses used in whole-plant dose-response assays. ResearchGate. Retrieved from [Link]

  • Purdue University. (n.d.). Herbicide Mode of Action. Purdue Extension. Retrieved from [Link]

  • Sarmah, A. K., et al. (2025). Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops. Environmental Science and Pollution Research. PMC. Retrieved from [Link]

  • Weed Science Society of America. (n.d.). Summary of Herbicide Mechanism of Action. WSSA. Retrieved from [Link]

  • Lee, J., et al. (2013). Mixing Pyroligneous Acids with Herbicides to control Barnyardgrass (Echinochloa crus-galli). Korean Journal of Weed Science, 33(1), 38-45. ResearchGate. Retrieved from [Link]

  • University of California Agriculture and Natural Resources. (2013). Understanding herbicide mechanisms (modes) of action and how they apply to resistance management in orchards and vineyards. UCANR.edu. Retrieved from [Link]

  • Valverde, B. E. (2013). Review: Confirmation of Resistance to Herbicides and Evaluation of Resistance Levels. Weed Science, 61(sp1), 11-23. BioOne. Retrieved from [Link]

  • MDPI. (2025). Varied Susceptibility of Five Echinochloa Species to Herbicides and Molecular Identification of Species Using CDDP Markers. MDPI. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.